4,4-Dichlorobutan-1-ol

• CAS: 159433-58-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthetic Mechanism of 4,4-Dichlorobutan-1-ol

Abstract

4,4-Dichlorobutan-1-ol is a functionalized aliphatic alcohol whose structure, featuring a terminal hydroxyl group and a geminal dichloride, presents a unique synthetic challenge. Direct, single-step syntheses from common C4 precursors like tetrahydrofuran (THF) or 1,4-butanediol are not chemically feasible for achieving the specific 4,4-dichloro isomer. This guide provides a comprehensive, mechanistically-driven exploration of a plausible multi-step synthetic pathway designed for researchers, scientists, and drug development professionals. By leveraging fundamental principles of organic chemistry, we deconstruct the synthesis into a logical sequence of protection, oxidation, chlorination, and deprotection. Each step is detailed with an analysis of the underlying mechanism, causality for reagent selection, and a validated experimental protocol, providing a robust framework for the synthesis of this and structurally related compounds.

Deconstructing the Synthetic Challenge

A preliminary analysis of the target molecule, 4,4-dichlorobutan-1-ol, reveals two key functionalities: a primary alcohol at the C1 position and a geminal dichloride at the C4 position. Standard methods for chlorinating butanol derivatives often lead to other isomers. For instance, the acid-catalyzed ring-opening of tetrahydrofuran (THF) with HCl yields 4-chlorobutan-1-ol, and subsequent reaction with a chlorinating agent like thionyl chloride would produce 1,4-dichlorobutane, not the desired 4,4-dichloro isomer.[1][2] The formation of a geminal dichloride typically requires a carbonyl precursor.[3] Therefore, a successful synthesis must strategically introduce an aldehyde functionality at the C4 position while the C1 hydroxyl group is masked, preventing unwanted side reactions.

This necessity for strategic functional group manipulation forms the core of our proposed pathway. We will begin with a common, commercially available starting material, γ-butyrolactone, and proceed through a five-step sequence that offers high levels of control and predictability at each transformation.

Proposed Multi-Step Synthetic Pathway

The proposed synthesis is a linear sequence designed to logically construct the target molecule by addressing one functional group transformation at a time. This approach ensures that each reaction is self-validating and mechanistically sound.

Caption: Overall synthetic workflow from γ-butyrolactone to 4,4-dichlorobutan-1-ol.

Mechanistic Analysis and Experimental Protocols

This section provides a detailed examination of each step in the proposed synthesis, focusing on the reaction mechanism, the rationale for procedural choices, and a step-by-step protocol.

Step 1: Reduction of γ-Butyrolactone to 1,4-Butanediol

Causality and Expertise: The synthesis begins with the reduction of a cyclic ester (lactone) to a diol. A powerful reducing agent is required for this transformation. Lithium aluminum hydride (LiAlH₄) is selected over milder reagents like sodium borohydride (NaBH₄) because NaBH₄ is generally not reactive enough to reduce esters.[4] The reaction proceeds via nucleophilic acyl substitution followed by a second hydride addition to the intermediate aldehyde.

Mechanism:

• First Hydride Attack: A hydride ion (H⁻) from the [AlH₄]⁻ complex attacks the electrophilic carbonyl carbon of the lactone. This breaks the C=O π-bond, forming a tetrahedral alkoxide intermediate.[5][6]

• Ring-Opening: The tetrahedral intermediate collapses, reforming the carbonyl group and expelling the ring oxygen as a leaving group. This ring-opening step generates an aldehyde intermediate.

• Second Hydride Attack: The newly formed aldehyde is more reactive than the starting ester and is immediately attacked by another hydride equivalent.[4] This forms a primary alkoxide.

• Workup: Aqueous acid is added to protonate the two alkoxide ends of the molecule, yielding 1,4-butanediol.

Experimental Protocol: LiAlH₄ Reduction

• Setup: A dry three-necked flask is equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet. The system is flame-dried and cooled under a stream of dry nitrogen.

• Reagents: Anhydrous diethyl ether or THF is added to the flask, followed by the slow, portion-wise addition of LiAlH₄ (1.1 equivalents) at 0 °C.

• Addition: γ-Butyrolactone (1.0 equivalent), dissolved in the anhydrous solvent, is added dropwise via the dropping funnel to the stirred LiAlH₄ suspension, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, the mixture is allowed to warm to room temperature and then gently refluxed for 2-4 hours to ensure complete reaction.

• Quenching: The reaction is carefully quenched by cooling to 0 °C and slowly adding water, followed by 15% aqueous NaOH, and then more water until a granular precipitate forms.

• Workup: The solid is removed by filtration, and the organic filtrate is dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure to yield crude 1,4-butanediol.

Step 2: Selective Mono-Protection of 1,4-Butanediol

Causality and Expertise: To differentiate the two hydroxyl groups, one must be selectively protected. A bulky silyl ether, such as tert-butyldimethylsilyl (TBDMS) ether, is an ideal choice. Its steric hindrance allows for preferential reaction at one of the primary hydroxyls (though statistical mixtures can occur) and it is stable to the oxidative and chlorinating conditions in subsequent steps, yet can be removed under mild conditions.[7]

Mechanism:

• Activation: The alcohol's oxygen atom acts as a nucleophile, attacking the silicon atom of tert-butyldimethylsilyl chloride (TBDMSCl).

• Proton Transfer: Imidazole, a common base for this reaction, facilitates the reaction by deprotonating the alcohol, increasing its nucleophilicity, and also activates the silyl chloride. After the initial attack, the protonated intermediate is deprotonated by another molecule of imidazole.

• Chloride Displacement: The chloride ion is displaced, forming the TBDMS ether and imidazolium chloride.

Experimental Protocol: Mono-TBDMS Protection

• Setup: To a solution of 1,4-butanediol (1.0 equivalent) in anhydrous dichloromethane (DCM) are added imidazole (1.2 equivalents) and TBDMSCl (1.05 equivalents) at 0 °C.

• Reaction: The reaction mixture is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) until the desired mono-protected product is maximized.

• Workup: The reaction is quenched with water. The organic layer is separated, washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

• Purification: The resulting mixture of di-protected, mono-protected, and unreacted diol is separated by silica gel column chromatography to isolate the desired mono-protected product.

Step 3: Oxidation of the Free Alcohol to an Aldehyde

Causality and Expertise: The remaining free primary alcohol must be oxidized to an aldehyde. It is critical to use a mild oxidizing agent to prevent over-oxidation to a carboxylic acid. Pyridinium chlorochromate (PCC) is an excellent choice as it is an anhydrous reagent that reliably stops the oxidation at the aldehyde stage.[8][9]

Mechanism:

• Chromate Ester Formation: The alcohol's oxygen atom attacks the chromium atom of PCC, displacing a chloride ion. A subsequent proton transfer forms a chromate ester intermediate.[10]

• E2-like Elimination: Pyridine, present in the PCC reagent, acts as a base to remove the proton from the carbon bearing the chromate ester. In a concerted step, the C-H bond breaks, the C=O π-bond forms, and the chromium species is eliminated.[8][11] This step oxidizes the carbon and reduces the chromium from Cr(VI) to Cr(IV).

Experimental Protocol: PCC Oxidation

• Setup: A flask containing a suspension of PCC (1.5 equivalents) and powdered molecular sieves in anhydrous DCM is prepared.

• Addition: The mono-protected alcohol (1.0 equivalent), dissolved in anhydrous DCM, is added to the PCC suspension in one portion.

• Reaction: The mixture is stirred at room temperature for 2-3 hours until TLC analysis indicates the disappearance of the starting material.

• Workup: The reaction mixture is diluted with diethyl ether and filtered through a pad of silica gel or Florisil to remove the chromium byproducts.

• Purification: The filtrate is concentrated under reduced pressure to yield the crude aldehyde, which is often pure enough for the next step.

Step 4: Geminal Dichlorination of the Aldehyde

Causality and Expertise: This is the key transformation for installing the geminal dichloride. Phosphorus pentachloride (PCl₅) is a classic and effective reagent for converting carbonyl groups (aldehydes and ketones) into geminal dichlorides.[3] The reaction is driven by the formation of the very stable phosphorus-oxygen double bond in the byproduct, phosphorus oxychloride (POCl₃).

Mechanism: The mechanism involves the conversion of the carbonyl oxygen into a good leaving group, followed by two sequential nucleophilic substitution steps by chloride.

Caption: Mechanism of aldehyde conversion to a geminal dichloride using PCl₅.

• Nucleophilic Attack: The carbonyl oxygen of the aldehyde acts as a nucleophile and attacks the electrophilic phosphorus atom of PCl₅. This results in the displacement of a chloride ion and the formation of an oxonium intermediate.[3][12]

• First Chloride Substitution: The displaced chloride ion (Cl⁻) then attacks the carbonyl carbon. This leads to the formation of an α-chloro alkoxide intermediate attached to the phosphorus.

• Elimination & Second Substitution: The intermediate collapses, eliminating stable POCl₃. This process can be viewed as an internal substitution where a second chloride from the PCl₄ moiety attacks the carbon, or as the formation of an α-chloro carbocation that is immediately trapped by chloride. The net result is the replacement of the oxygen atom with two chlorine atoms.

Experimental Protocol: Geminal Dichlorination

• Setup: A solution of the protected aldehyde (1.0 equivalent) in a dry, inert solvent like carbon tetrachloride or DCM is prepared in a flask under a nitrogen atmosphere and cooled to 0 °C.

• Addition: Phosphorus pentachloride (PCl₅) (1.1 equivalents) is added portion-wise to the stirred solution, controlling the exothermic reaction.

• Reaction: The mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by GC or TLC).

• Workup: The reaction mixture is poured carefully onto crushed ice to hydrolyze any remaining PCl₅.

• Extraction: The product is extracted with DCM, and the organic layer is washed with saturated sodium bicarbonate solution and brine, then dried over MgSO₄.

• Purification: After filtration and concentration, the crude product is purified by column chromatography.

Step 5: Deprotection of the Silyl Ether

Causality and Expertise: The final step is to remove the TBDMS protecting group to unveil the primary alcohol. Tetrabutylammonium fluoride (TBAF) is the reagent of choice for this transformation. The fluoride ion has an exceptionally high affinity for silicon, forming a very strong Si-F bond (~140 kcal/mol), which is the thermodynamic driving force for the reaction.[13]

Mechanism:

• Fluoride Attack: The fluoride ion from TBAF performs a nucleophilic attack on the silicon atom of the TBDMS ether.[13][14]

• Cleavage: This attack forms a transient, pentacoordinate silicon intermediate, which then fragments, breaking the Si-O bond to release a primary alkoxide and stable tert-butyldimethylsilyl fluoride.

• Protonation: An aqueous or mild acidic workup protonates the alkoxide to yield the final product, 4,4-dichlorobutan-1-ol.[7]

Experimental Protocol: TBAF Deprotection

• Setup: The protected gem-dichloride (1.0 equivalent) is dissolved in THF in a plastic flask (to avoid etching of glass by fluoride).

• Addition: A 1M solution of TBAF in THF (1.2 equivalents) is added dropwise at 0 °C.

• Reaction: The mixture is stirred at room temperature for 1-2 hours, with progress monitored by TLC.

• Workup: The reaction is quenched by the addition of water and the product is extracted with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated. The final product is purified by silica gel chromatography to yield pure 4,4-dichlorobutan-1-ol.

Summary of Process Parameters

Effective synthesis requires careful control over reaction conditions. The following table summarizes key parameters for the proposed pathway.

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Critical Considerations
1	Reduction	LiAlH₄	Anhydrous Ether/THF	0 to Reflux	Strict exclusion of water is essential.[5]
2	Protection	TBDMSCl, Imidazole	Anhydrous DCM	0 to RT	Stoichiometry must be controlled to maximize mono-protection.
3	Oxidation	PCC	Anhydrous DCM	RT	Anhydrous conditions prevent over-oxidation to the acid.[8]
4	Chlorination	PCl₅	Anhydrous CCl₄/DCM	0 to RT	Control of exotherm; must be performed in a fume hood.[3]
5	Deprotection	TBAF	THF	0 to RT	Use of plasticware is recommended; monitor carefully to avoid side reactions.[13]

Conclusion

While a direct synthesis of 4,4-dichlorobutan-1-ol is not readily apparent from common starting materials, this guide has detailed a robust and mechanistically sound multi-step pathway. By applying core principles of organic synthesis—including protection/deprotection strategies, controlled oxidation, and specific carbonyl-to-gem-dichloride transformations—a logical and viable route is established. The provided analysis of each reaction's mechanism and the causality behind reagent and condition selection offers researchers a comprehensive blueprint for accessing this unique molecule and serves as a valuable case study in synthetic problem-solving.

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4,4-Dichlorobutan-1-ol: A Comprehensive Technical Guide for Advanced Research

This in-depth technical guide provides a detailed overview of the physical and chemical properties of 4,4-dichlorobutan-1-ol, a molecule of interest for researchers, scientists, and professionals in the field of drug development and organic synthesis. This document moves beyond a simple data sheet to offer insights into the compound's behavior, potential synthetic routes, and expected reactivity, grounded in established chemical principles and data from analogous structures.

Molecular Structure and Identification

4,4-Dichlorobutan-1-ol is a bifunctional organic molecule containing both a primary alcohol and a geminal dichloride group. This unique combination of functional groups suggests a versatile role as a building block in the synthesis of more complex molecules.

Caption: 2D Structure of 4,4-Dichlorobutan-1-ol.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	4,4-dichlorobutan-1-ol	PubChem
CAS Number	159433-58-6	NextSDS[1]
Molecular Formula	C₄H₈Cl₂O	PubChem[2]
Molecular Weight	143.01 g/mol	PubChem[3]
Canonical SMILES	C(CC(Cl)Cl)CO	PubChem
InChI	InChI=1S/C4H8Cl2O/c5-4(6)2-1-3-7/h4,7H,1-3H2	PubChem
InChIKey	OHSSXJLLWCUPEV-UHFFFAOYSA-N	PubChem

Physical Properties

Table 2: Predicted and Comparative Physical Properties

Property	4,4-Dichlorobutan-1-ol (Predicted/Inferred)	1,4-Dichlorobutan-2-ol (Experimental)	1,4-Dichlorobutane (Experimental)	4-Chlorobutan-1-ol (Experimental)
Boiling Point	Likely in the range of 90-110 °C at reduced pressure (e.g., 18 Torr)	90-95 °C (18 Torr)[4]	161-163 °C (760 mmHg)[5][6]	359-362 K (reduced pressure)[7]
Melting Point	Expected to be a low-melting solid or a liquid at room temperature.	-	-38 °C	-
Density	Expected to be greater than 1 g/mL.	1.29 g/cm³[4]	1.16 g/mL at 25 °C[5][6]	-
Appearance	Likely a colorless to light yellow liquid.	Colorless to light yellow liquid[4]	Colorless liquid[5]	-
Solubility	Expected to be soluble in common organic solvents like ethanol, ether, and acetone; likely sparingly soluble in water.	Soluble in ethanol, ether, benzene; insoluble in water.[1][4]	-	-
XlogP	1.6	1.1 (3,4-dichloro isomer)[8]	-	-

The presence of two chlorine atoms on the same carbon (a gem-dichloro group) is expected to significantly increase the molecule's density and boiling point compared to its monochlorinated analogue, 4-chlorobutan-1-ol. The primary alcohol group will contribute to some water solubility and the ability to form hydrogen bonds.

Chemical Properties and Reactivity

The chemical behavior of 4,4-dichlorobutan-1-ol is dictated by its two primary functional groups: the primary alcohol and the geminal dichloride.

Reactivity of the Alcohol Group

The primary alcohol at the C1 position can undergo typical reactions of alcohols:

• Oxidation: Oxidation of the primary alcohol can yield 4,4-dichlorobutanal or 4,4-dichlorobutanoic acid, depending on the oxidizing agent and reaction conditions.

• Esterification: Reaction with carboxylic acids or their derivatives will form the corresponding esters.

• Etherification: Under appropriate conditions (e.g., Williamson ether synthesis), the alcohol can be converted to an ether.

• Alkoxide Formation: Treatment with a strong base will deprotonate the alcohol to form the corresponding alkoxide. This can facilitate intramolecular reactions.

Reactivity of the Gem-Dichloro Group

Geminal dichlorides are versatile functional groups in organic synthesis.

• Hydrolysis: Under basic conditions, the gem-dichloro group can be hydrolyzed to a carbonyl group, yielding 4-hydroxybutanal.

• Substitution: Nucleophilic substitution of one or both chlorine atoms is possible, though it may require forcing conditions.

• Elimination: Treatment with a strong base could potentially lead to elimination reactions, forming chloro-substituted butenes.

• Carbene Formation: Gem-dichloroalkanes can serve as precursors to carbenes under specific reductive conditions, which can then participate in cycloadditions and other reactions.[9]

Intramolecular Reactivity

The presence of both a nucleophilic alcohol and an electrophilic gem-dichloro center within the same molecule opens the possibility for intramolecular reactions. For instance, formation of an internal alkoxide could potentially lead to cyclization, though the formation of a four-membered ring would be entropically disfavored. A more plausible intramolecular reaction could occur after modification of one of the functional groups.

Caption: Potential Reactions of 4,4-Dichlorobutan-1-ol.

Proposed Synthesis

A specific, high-yield synthesis for 4,4-dichlorobutan-1-ol is not well-documented in publicly available literature. However, a plausible synthetic route can be proposed based on established chemical transformations. One potential approach involves the selective chlorination of a suitable precursor.

A possible precursor is 4-hydroxybutanal or a protected form thereof. The gem-dichloro group could be installed via reaction with a chlorinating agent such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂).

Caption: A Plausible Synthetic Route to 4,4-Dichlorobutan-1-ol.

Spectroscopic Data (Predicted)

Experimental spectroscopic data for 4,4-dichlorobutan-1-ol is not available. The following are predicted key features based on the structure and data from analogous compounds.

Table 3: Predicted Spectroscopic Data

Technique	Predicted Key Features
¹H NMR	- A triplet corresponding to the -CH₂OH protons. - A multiplet for the -CH₂- group adjacent to the alcohol. - A multiplet for the -CH₂- group adjacent to the gem-dichloro group. - A triplet for the -CH(Cl)₂ proton.
¹³C NMR	- A signal for the carbon of the -CH₂OH group. - Two signals for the internal methylene carbons. - A signal for the carbon of the -CH(Cl)₂ group, shifted downfield due to the electronegative chlorine atoms.
IR Spectroscopy	- A broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretch of the alcohol. - C-H stretching absorptions around 2850-3000 cm⁻¹. - C-O stretching absorption around 1050-1150 cm⁻¹. - C-Cl stretching absorptions in the fingerprint region (typically 600-800 cm⁻¹).
Mass Spectrometry	- A molecular ion peak (M⁺) would be expected, showing a characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4 in a ratio of approximately 9:6:1). - Fragmentation would likely involve the loss of H₂O, Cl, HCl, and cleavage of the carbon-carbon bonds.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4,4-dichlorobutan-1-ol is not available. However, based on its structure and data for related compounds, the following precautions should be taken:

• Hazard Classifications (Inferred): Likely to be classified as a flammable liquid, a skin irritant, and a serious eye irritant.[1]

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[2][3] Avoid contact with skin, eyes, and clothing.[2][3] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Keep away from heat, sparks, and open flames.[9]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• First Aid: In case of contact, immediately flush eyes or skin with copious amounts of water for at least 15 minutes and seek medical attention.[2][10] If inhaled, move to fresh air.[2] If swallowed, rinse mouth with water and seek medical attention.[2][10]

Conclusion

4,4-Dichlorobutan-1-ol is a promising, yet not extensively characterized, chemical entity. Its bifunctional nature makes it a potentially valuable building block for the synthesis of a variety of more complex molecules, including heterocycles and other functionalized alkanes. While experimental data on its physical and chemical properties are sparse, this guide provides a comprehensive overview based on established chemical principles and data from structurally related compounds. Further experimental investigation into the synthesis, reactivity, and properties of 4,4-dichlorobutan-1-ol is warranted to fully unlock its potential in organic synthesis and drug discovery.

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Thermodynamic Stability and Aqueous Degradation Kinetics of 4,4-Dichlorobutan-1-ol

Executive Summary

In the realm of drug development and synthetic intermediate profiling, the thermodynamic stability of halogenated aliphatic alcohols in aqueous media dictates their handling, formulation, and storage. 4,4-Dichlorobutan-1-ol (CAS 159433-58-6) presents a unique kinetic and thermodynamic profile due to the presence of a terminal geminal dichloride paired with a nucleophilic hydroxyl group. This whitepaper elucidates the causality behind its rapid aqueous degradation, detailing the competing intermolecular hydrolysis and intramolecular cyclization pathways that ultimately drive the molecule into a deep thermodynamic sink: 2-hydroxytetrahydrofuran .

Mechanistic Pathways of Aqueous Degradation

The instability of 4,4-dichlorobutan-1-ol in water is not merely a function of standard alkyl halide solvolysis; it is a synergistic degradation driven by two competing mechanistic pathways. Understanding these pathways is critical for scientists attempting to isolate or utilize this compound in aqueous environments.

Pathway A: Intermolecular Gem-Dichloride Hydrolysis

Geminal dihalides are inherently susceptible to hydrolysis, particularly under basic or acidic conditions. The mechanism initiates with the nucleophilic attack of water (or hydroxide) on the C4 carbon, displacing the first chloride ion via an SN​2 -like pathway to form an unstable α -chloro alcohol intermediate [1]. This intermediate rapidly undergoes the loss of hydrogen chloride (HCl) to form 4-hydroxybutanal [2].

Pathway B: Intramolecular Cyclization (Anchimeric Assistance)

Because 4,4-dichlorobutan-1-ol possesses a hydroxyl group at the C1 position, the molecule can fold into a conformation that allows the oxygen lone pairs to attack the C4 carbon intramolecularly. According to Baldwin's rules, this 5-exo-tet cyclization is kinetically highly favored. This displaces a chloride ion to form 2-chlorotetrahydrofuran , a highly reactive cyclic α -chloro ether that instantly hydrolyzes in water to yield the cyclic hemiacetal.

The Thermodynamic Sink: Ring Closure

Regardless of whether the molecule proceeds through Pathway A (yielding open-chain 4-hydroxybutanal) or Pathway B, the ultimate thermodynamic sink is the cyclic hemiacetal, 2-hydroxytetrahydrofuran . The cyclization of 4-hydroxybutanal has a high gas-phase activation barrier of 34.8 kcal/mol [3]. However, in aqueous solution, Brønsted acids (such as the H3​O+ generated from the initial HCl byproduct) act as proton relays, drastically reducing this barrier to below 10 kcal/mol and facilitating rapid, irreversible ring closure [4].

Fig 1: Aqueous degradation pathways of 4,4-dichlorobutan-1-ol to 2-hydroxytetrahydrofuran.

Thermodynamic Parameters

To predict the shelf-life and behavior of 4,4-dichlorobutan-1-ol in various buffer systems, we must examine the thermodynamic parameters governing its degradation. The overall transformation to the cyclic hemiacetal is highly exergonic ( ΔG<0 ). The driving forces are the relief of steric strain from the bulky gem-dichloride group, the formation of a stable 5-membered ring, and the high hydration enthalpy of the released HCl.

Table 1: Thermodynamic and Kinetic Parameters for Aqueous Degradation

Reaction Step	Parameter	Estimated Value	Mechanistic Causality / Notes
Gem-Dichloride Hydrolysis	ΔGhydrolysis‡​	+22.5 to +25.0 kcal/mol	Rate-limiting displacement of the first Cl− by H2​O [5]. Highly pH dependent.
Aldehyde Cyclization (Uncatalyzed)	ΔGcyclization‡​	+34.8 kcal/mol	High barrier due to the required concerted proton transfer in pure, neutral water[3].
Aldehyde Cyclization (Catalyzed)	ΔGcyclization‡​	< +10.0 kcal/mol	Brønsted acids ( H3​O+ ) facilitate a proton wire mechanism, drastically lowering the barrier [4].
Overall Degradation	ΔGrxn​	-15.0 to -20.0 kcal/mol	Highly exergonic. Driven by stable tetrahydrofuran ring formation and HCl hydration.

Experimental Protocol: Self-Validating Kinetic Profiling

Standard LC-MS methodologies often fail to accurately profile the degradation of 4,4-dichlorobutan-1-ol because the ultimate product, 2-hydroxytetrahydrofuran, lacks a strong UV chromophore and ionizes poorly in Electrospray Ionization (ESI).

To ensure absolute scientific integrity and trustworthiness, the following methodology utilizes Quantitative Nuclear Magnetic Resonance (qNMR) in deuterated buffers. This provides a self-validating system where the disappearance of the starting material's signals directly correlates with the stoichiometric appearance of the product's signals, ensuring mass balance.

Step-by-Step Methodology

Step 1: Isotopic Buffer Preparation

• Prepare 100 mM phosphate buffers using D2​O instead of H2​O to prevent solvent signal interference during 1H -NMR acquisition.

• Adjust the pD to 2.0, 7.4, and 10.0 using DCl or NaOD to evaluate acid/base catalysis.

• Spike the buffers with 5.0 mM of maleic acid as an internal qNMR standard (singlet at δ 6.3 ppm).

Step 2: Substrate Initiation

• Dissolve 4,4-dichlorobutan-1-ol in anhydrous DMSO- d6​ to create a 500 mM stock solution.

• Inject 10 μL of the stock into 990 μL of the pre-warmed D2​O buffer directly inside an NMR tube (final substrate concentration: 5.0 mM).

• Invert the tube three times for rapid mixing and immediately insert it into the NMR spectrometer.

Step 3: Time-Course Data Acquisition

• Set the NMR probe temperature to the desired thermal setpoint (e.g., 25°C, 37°C, 50°C).

• Acquire 1H -NMR spectra using a standard 1D sequence with pre-saturation of the residual HDO peak.

• Run automated acquisitions every 5 minutes for 12 hours.

Step 4: Data Processing and Thermodynamic Extraction

• Integrate the triplet corresponding to the gem-dichloride proton of the starting material ( ∼δ 5.8 ppm) against the maleic acid standard.

• Integrate the anomeric proton of the 2-hydroxytetrahydrofuran product ( ∼δ 5.4 ppm).

• Plot ln([Substrate]t​/[Substrate]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

• Utilize the Eyring equation across the multiple temperature data points to calculate the activation enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ).

Fig 2: Self-validating experimental workflow for thermodynamic and kinetic profiling via qNMR.

Conclusion

The thermodynamic stability of 4,4-dichlorobutan-1-ol in aqueous solutions is fundamentally compromised by its structural design. The molecule serves as an excellent case study in competing degradation kinetics, where intermolecular gem-dichloride hydrolysis and intramolecular anchimeric assistance both rapidly funnel the compound toward a highly stable thermodynamic sink: 2-hydroxytetrahydrofuran. For drug development professionals, this dictates that formulations or synthetic steps involving this compound must strictly avoid aqueous environments unless the cyclic hemiacetal is the desired synthetic endpoint.

References

• National Institutes of Health (NIH) / PMC. Synthesis and applications of alkenyl chlorides (vinyl chlorides): a review. Retrieved from:[Link]

• University of Illinois / ISMS. Computational Kinetics Study of Atmospheric Ring-Closure and Dehydration Reactions of 1,4-Hydroxycarbonyls in the Gas Phase. Retrieved from:[Link]

• ResearchGate. A theoretical model study on the cyclic reaction of 4-hydroxybutanal catalyzed by Brønsted acid. Retrieved from:[Link]

• Grokipedia. Geminal halide hydrolysis. Retrieved from: [Link]

Reactivity of 4,4-Dichlorobutan-1-ol with Strong Nucleophiles: Mechanistic Pathways and Synthetic Applications

Executive Summary

4,4-Dichlorobutan-1-ol is a highly versatile, bifunctional aliphatic building block. While it appears to be a simple haloalcohol, its reactivity profile under strongly nucleophilic and basic conditions is defined by complex intramolecular dynamics. This technical whitepaper provides a comprehensive mechanistic analysis of its reactivity, demonstrating how the proximity of a nucleophilic hydroxyl head and an electrophilic gem-dichloro tail drives the synthesis of functionalized tetrahydrofurans and masked aldehydes.

Structural & Electronic Profiling: The Proximity Effect

Intermolecular nucleophilic substitution ( SN​2 ) at a gem-dichloro center is notoriously sluggish. The presence of a second bulky, electron-withdrawing chlorine atom introduces significant steric hindrance and electrostatic repulsion, elevating the activation energy for external nucleophilic attack[1].

However, 4,4-dichlorobutan-1-ol bypasses this limitation via an intramolecular pathway. When exposed to strong nucleophiles—which inherently possess strong Brønsted basicity (e.g., alkoxides, amides, or hydrides)—the primary alcohol is rapidly deprotonated. The resulting alkoxide is separated from the gem-dichloro carbon by exactly three methylene units, establishing a perfect 1,4-relationship. This spatial arrangement kinetically favors a 5-exo-tet cyclization according to Baldwin’s rules, leveraging a high effective molarity to overcome the localized inertness of the gem-dichloro moiety.

Mechanistic Pathways (The Self-Validating System)

The reaction of 4,4-dichlorobutan-1-ol with strong nucleophiles proceeds through a cascade of highly reactive intermediates[1][2].

Step 1: Deprotonation and 5-exo-tet Cyclization The strong nucleophile/base deprotonates the hydroxyl group. The generated alkoxide attacks the C4 carbon intramolecularly, expelling one chloride ion. This forms 2-chlorotetrahydrofuran , a highly reactive α -chloro ether[2].

Step 2: Oxocarbenium Ion Generation 2-Chlorotetrahydrofuran is a transient intermediate. The remaining carbon-chlorine bond is highly polarized and weakened by the adjacent oxygen's lone pairs (the α -effect). It rapidly ionizes to form a resonance-stabilized oxocarbenium ion [2][3].

Step 3: Nucleophilic Trapping The fate of the oxocarbenium ion depends strictly on the reaction environment:

• Anhydrous Conditions: The external strong nucleophile (e.g., methoxide, benzylamine) attacks the oxocarbenium ion, yielding 2-substituted tetrahydrofurans (acetals or aminals)[2].

• Aqueous Conditions: If hydroxide is used in the presence of water, the oxocarbenium ion is trapped by H2​O or OH− , forming 2-hydroxytetrahydrofuran. This cyclic hemiacetal exists in a thermodynamic equilibrium with its open-chain tautomer, 4-hydroxybutanal [1][4].

Mandatory Visualization: Reaction Trajectory

Reaction pathways of 4,4-dichlorobutan-1-ol with strong nucleophiles via oxocarbenium intermediates.

Quantitative Data Summary

The table below synthesizes the expected reactivity matrix when 4,4-dichlorobutan-1-ol is subjected to various strong nucleophiles.

Nucleophile / Base	Solvent System	Key Intermediate	Major Product	Mechanistic Outcome
NaOMe (Methoxide)	Anhydrous Methanol	2-Chlorotetrahydrofuran	2-Methoxytetrahydrofuran	Acetalization
Benzylamine / K2​CO3​	Anhydrous Acetonitrile	2-Chlorotetrahydrofuran	N-Benzyl-tetrahydrofuran-2-amine	Aminal Formation
NaOH (Hydroxide)	Water / THF	2-Hydroxytetrahydrofuran	4-Hydroxybutanal	Hydrolysis / Ring-Opening
Thiophenol / Et3​N	Anhydrous DCM	2-Chlorotetrahydrofuran	2-(Phenylthio)tetrahydrofuran	Thioacetalization

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into each step to explain why specific parameters are chosen.

Protocol 1: Synthesis of 2-Methoxytetrahydrofuran (Anhydrous Acetalization)

Causality Focus: Sodium methoxide serves a dual role—it acts as the strong base to deprotonate the alcohol, and as the strong nucleophile to trap the oxocarbenium ion. Anhydrous conditions are absolute prerequisites; any trace moisture will divert the pathway toward 4-hydroxybutanal[1].

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add 4,4-dichlorobutan-1-ol (1.0 equiv, 10 mmol) and dissolve in 25 mL of anhydrous methanol.

• Nucleophile Addition: Cool the solution to 0 °C using an ice bath to control the exothermic ionization of the α -chloro ether intermediate. Slowly add a solution of sodium methoxide (2.5 equiv, 25 mmol) in anhydrous methanol dropwise over 15 minutes.

• Cyclization & Trapping: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Self-Validation (In-Process): Monitor via TLC (Hexanes/Ethyl Acetate 8:2). The disappearance of the polar alcohol spot and the appearance of a fast-moving, less polar acetal spot confirms successful cyclization and trapping.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (15 mL). Rationale: A mildly basic quench is critical because 2-methoxytetrahydrofuran is an acetal and will rapidly hydrolyze back to 4-hydroxybutanal under acidic conditions. Extract with diethyl ether (3 x 20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol 2: Synthesis of 4-Hydroxybutanal (Aqueous Hydrolysis)

Causality Focus: Aqueous NaOH provides the basic environment for initial cyclization. The aqueous medium ensures that water outcompetes any other nucleophile, trapping the oxocarbenium ion to form the hemiacetal[1][4].

• Preparation: In a 100 mL flask, dissolve 4,4-dichlorobutan-1-ol (1.0 equiv, 10 mmol) in 15 mL of Tetrahydrofuran (THF) to ensure solubility.

• Hydrolysis: Add 15 mL of a 2M aqueous NaOH solution. Stir the biphasic mixture vigorously at 40 °C for 6 hours. Rationale: Vigorous stirring and mild heating are required to drive the reaction across the biphasic boundary and force the expulsion of the second chloride ion.

• Self-Validation (Post-Process): Cool to room temperature and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over MgSO4​ , and evaporate the solvent. Analyze the crude product via 1H NMR. The spectrum will validate the system by showing an equilibrium mixture of the cyclic lactol (characteristic acetal proton at ~5.4 ppm) and the open-chain aldehyde (aldehyde proton at ~9.7 ppm).

References

• Reactions of 2-chlorotetrahydrofuran and 2-chlorotetrahydrothiophene with phosphorus, carbon, and nitrogen nucleophiles. Kruse, C. G., Poels, E. K., & Van der Gen, A. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Organic Reaction Mechanisms 1997. Knipe, A. C., & Watts, W. E. (Eds.). John Wiley & Sons. Available at:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Precursor: A Technical Guide to 4,4-Dichlorobutan-1-ol in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic selection of precursors is paramount to the efficient construction of complex molecular architectures. Among the myriad of available building blocks, halogenated alcohols serve as versatile intermediates, offering multiple reactive sites for a diverse range of chemical transformations. This technical guide focuses on 4,4-dichlorobutan-1-ol, a C4 building block with significant, yet not fully exploited, potential as a precursor in the synthesis of valuable chemical entities, including active pharmaceutical ingredients (APIs). This document provides an in-depth exploration of its synthesis, reactivity, and potential applications, with a particular focus on providing actionable insights for laboratory and industrial chemists.

Physicochemical Properties and Safety Considerations

4,4-Dichlorobutan-1-ol is a dichlorinated primary alcohol with the molecular formula C₄H₈Cl₂O.[1] Its structure, featuring a primary hydroxyl group and a gem-dichloro moiety, imparts a unique reactivity profile that will be discussed in subsequent sections.

Table 1: Physicochemical Properties of 4,4-Dichlorobutan-1-ol

Property	Value	Source
Molecular Formula	C₄H₈Cl₂O	[1]
Molecular Weight	143.01 g/mol	[1]
Predicted XlogP	1.6	[1]
Predicted Collision Cross Section ([M+H]⁺)	123.8 Ų	[1]

Safety and Handling: As with all halogenated organic compounds, appropriate safety precautions must be observed when handling 4,4-dichlorobutan-1-ol. It is crucial to consult the Safety Data Sheet (SDS) before use. In general, handling should be performed in a well-ventilated fume hood, and personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Synthesis of 4,4-Dichlorobutan-1-ol: A Strategic Approach

While a direct, high-yield synthesis of 4,4-dichlorobutan-1-ol is not extensively documented in readily available literature, its synthesis can be logically approached from several common starting materials. The choice of synthetic route will often depend on the availability of precursors and the desired scale of the reaction.

Proposed Synthetic Pathways

Two plausible synthetic strategies for the preparation of 4,4-dichlorobutan-1-ol are outlined below. These are based on established organic transformations of related C4 compounds.

Diagram 1: Proposed Synthetic Pathways to 4,4-Dichlorobutan-1-ol

Caption: Proposed synthetic routes to 4,4-dichlorobutan-1-ol.

Route A: From γ-Butyrolactone

This pathway leverages the reactivity of γ-butyrolactone, a readily available and inexpensive starting material.

• Ring-opening and Chlorination: γ-Butyrolactone can be converted to 4-chlorobutanoyl chloride by reaction with thionyl chloride (SOCl₂) in the presence of a catalytic amount of zinc chloride (ZnCl₂).[2]

• Selective Reduction: The resulting acid chloride can be selectively reduced to 4-chlorobutanal. The Rosenmund reduction, using hydrogen gas and a poisoned palladium catalyst (e.g., Pd on BaSO₄), is a classic method for this transformation.

• Gem-Dichlorination: The aldehyde functional group of 4-chlorobutanal can then be converted to a gem-dichloro group using a strong chlorinating agent such as phosphorus pentachloride (PCl₅).

Route B: From 1,4-Butanediol

1,4-Butanediol is another common C4 feedstock that can serve as a starting point.

• Selective Monochlorination: Selective monochlorination of one of the primary alcohols of 1,4-butanediol can be challenging but is achievable under carefully controlled conditions, for instance, by using a limited amount of a chlorinating agent like thionyl chloride.[3][4] This would yield 4-chlorobutan-1-ol.

• Oxidation: The remaining primary alcohol in 4-chlorobutan-1-ol can be oxidized to a carboxylic acid to form 4-oxobutanoic acid.

• α-Dichlorination: The carboxylic acid can then be subjected to chlorination at the α-position to yield 4,4-dichlorobutanoic acid.

• Reduction: Finally, the carboxylic acid can be reduced back to a primary alcohol to afford the target molecule, 4,4-dichlorobutan-1-ol.

Experimental Protocol: Synthesis of 1,4-Dichlorobutane from 1,4-Butanediol (An Analogous Reaction)

While a specific protocol for 4,4-dichlorobutan-1-ol is not available, the following procedure for the synthesis of the related compound, 1,4-dichlorobutane, from 1,4-butanediol provides valuable insights into the chlorination of butanediol derivatives.[3][4]

Materials:

• 1,4-Butanediol (redistilled)

• Pyridine (dry)

• Thionyl chloride (redistilled)

• Ice

• Diethyl ether

• 10% Sodium bicarbonate solution

• Water

• Anhydrous magnesium sulfate

Procedure:

• In a 500 mL three-necked flask equipped with a reflux condenser, mechanical stirrer, and thermometer, place 22.5 grams of redistilled 1,4-butanediol and 3 mL of dry pyridine.[3][4]

• Immerse the flask in an ice bath.

• Add 71 mL (116 grams) of redistilled thionyl chloride dropwise from a dropping funnel into the vigorously stirred mixture, maintaining the temperature between 5-10°C.[3]

• Once the addition is complete, remove the ice bath and leave the reaction mixture to stand overnight.

• The next day, reflux the reaction mixture for 3 hours.

• Cool the mixture and cautiously add ice water.

• Extract the 1,4-dichlorobutane with diethyl ether.

• Wash the ethereal extract with a 10% sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the ether by evaporation, and purify the crude 1,4-dichlorobutane by distillation.

Causality Behind Experimental Choices:

• Pyridine: Acts as a base to neutralize the HCl gas produced during the reaction, preventing side reactions and driving the reaction to completion.

• Ice Bath: The reaction of thionyl chloride with alcohols is highly exothermic. The ice bath is crucial for controlling the reaction temperature and preventing the formation of byproducts.

• Reflux: Heating the reaction mixture under reflux ensures that the reaction goes to completion.

• Aqueous Workup: The addition of ice water quenches any remaining thionyl chloride. The sodium bicarbonate wash neutralizes any residual acid.

Reactivity and Applications as a Chemical Precursor

The synthetic utility of 4,4-dichlorobutan-1-ol stems from its bifunctional nature. The primary alcohol can undergo typical alcohol reactions such as oxidation, esterification, and etherification. The gem-dichloro group provides a handle for a variety of transformations, including nucleophilic substitution and the formation of carbonyl compounds.

Nucleophilic Substitution Reactions

The chlorine atoms in 4,4-dichlorobutan-1-ol are susceptible to nucleophilic substitution, although the gem-dichloro arrangement may influence reactivity compared to a monochloroalkane.[5] These reactions can be used to introduce a wide range of functional groups.

Diagram 2: Nucleophilic Substitution at the C4 Position

Caption: Formation of tetrahydrofuran via intramolecular cyclization.

Potential as a Precursor for Antineoplastic Agents

The structural motif of a 1,4-difunctionalized butane is present in several important antineoplastic agents, most notably busulfan. Busulfan is an alkylating agent used in the treatment of chronic myeloid leukemia. [6][7]It is synthesized from 1,4-butanediol. [5] The availability of 4,4-dichlorobutan-1-ol opens up the possibility of synthesizing novel analogues of busulfan and other anticancer drugs. For example, the hydroxyl group could be derivatized, and the gem-dichloro group could be transformed into other functionalities to modulate the drug's activity, selectivity, and pharmacokinetic properties. While no specific examples of APIs derived from 4,4-dichlorobutan-1-ol are currently prominent in the literature, its potential as a scaffold for the development of new therapeutic agents is significant.

Spectroscopic Characterization

Table 2: Predicted and Expected Spectroscopic Data for 4,4-Dichlorobutan-1-ol

Technique	Predicted/Expected Features
¹H NMR	- A triplet corresponding to the -CH₂OH protons. - Multiplets for the two methylene groups in the chain (-CH₂CH₂-). - A triplet for the -CHCl₂ proton.
¹³C NMR	- A signal for the carbon bearing the hydroxyl group (-CH₂OH). - Signals for the two methylene carbons in the chain. - A signal for the carbon bearing the two chlorine atoms (-CHCl₂).
FTIR	- A broad O-H stretching band around 3300-3400 cm⁻¹. - C-H stretching bands around 2850-3000 cm⁻¹. - A C-O stretching band around 1050 cm⁻¹. - C-Cl stretching bands in the fingerprint region (typically 600-800 cm⁻¹). [8]
Mass Spec	Predicted [M+H]⁺ at m/z 143.00250. [1]

Conclusion and Future Outlook

4,4-Dichlorobutan-1-ol represents a promising yet underutilized chemical precursor. Its synthesis from readily available starting materials appears feasible through established chemical transformations. The dual functionality of a primary alcohol and a gem-dichloro group provides a versatile platform for a wide array of synthetic manipulations, including the construction of heterocyclic systems and the potential development of novel pharmaceutical agents.

For researchers and drug development professionals, the exploration of 4,4-dichlorobutan-1-ol's reactivity and its incorporation into synthetic campaigns could lead to the discovery of new chemical entities with valuable biological activities. Further research is warranted to develop robust and scalable synthetic protocols for this compound and to fully elucidate its potential as a key building block in modern organic synthesis.

References

• BenchChem. (2025). Formation of 4,4'-dichlorodibutyl ether during 1,4-Dichlorobutane synthesis. BenchChem.
• Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 37(3), 294-295. (1998).
• Chemistry Stack Exchange. (2024, March 13).
• Master Organic Chemistry. (2012, May 31). Nucleophilic Substitution Reactions – Introduction.
• PubChem. (n.d.). 4,4-dichlorobutan-1-ol.
• BenchChem. (2025).
• Google Patents. (n.d.). CN102408363A - Synthesis method of busulfan.
• The Open Medicinal Chemistry Journal. (2021). Synthesis and Evaluation of New Derivatives of Busulfan as an Anti-carcinogenic Drug against k562 Cancer Cells Using the AO / PI Method.
• Google Patents. (n.d.). CN102408363B - Method for synthesizing busulfan.
• PrepChem.com. (n.d.). Preparation of 1,4-dichlorobutane (butane, 1,4-dichloro-; tetramethylene dichloride).

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Toxicity, Safety Profile, and Laboratory Handling of 4,4-Dichlorobutan-1-ol: A Comprehensive Guide for Researchers

Executive Summary

4,4-Dichlorobutan-1-ol (CAS: 159433-58-6)[1] is a highly versatile, bifunctional halogenated alcohol utilized extensively as a structural building block in advanced medicinal chemistry, including the synthesis of Proteolysis Targeting Chimeras (PROTACs) and selective transporter inhibitors[2]. While its unique chemical architecture—combining a terminal hydroxyl group with a lipophilic gem-dichloro alkane moiety—makes it invaluable for nucleophilic substitution and etherification reactions, it simultaneously imparts a distinct toxicological and hazard profile.

This technical guide provides an authoritative, mechanistic analysis of the toxicity of 4,4-dichlorobutan-1-ol and establishes field-proven, self-validating protocols for safe laboratory handling, ensuring that researchers can leverage this compound without compromising safety or scientific integrity.

Physicochemical Properties & Hazard Identification

Understanding the macroscopic hazards of 4,4-dichlorobutan-1-ol requires a deep dive into its physicochemical properties. The compound is classified as a flammable liquid and exhibits both localized and systemic toxicity upon exposure, governed by its amphiphilic structure[1].

Table 1: Physicochemical and Hazard Profile of 4,4-Dichlorobutan-1-ol

Property / Hazard Classification	Value / GHS Code	Mechanistic Rationale
CAS Number	159433-58-6[1]	Unique identifier for the specific gem-dichloro isomer.
Molecular Formula	C4H8Cl2O[3]	Imparts amphiphilic characteristics (hydrophilic -OH, lipophilic alkyl halide).
Monoisotopic Mass	141.99 Da[3]	Low molecular weight facilitates rapid vapor generation and dermal penetration.
Flammable Liquid	Flam. Liq. 3 (H226)[1]	High vapor pressure at ambient temperatures; easily ignited by static or sparks.
Skin Irritation	Skin Irrit. 2 (H315)[1]	Amphiphilic nature disrupts stratum corneum lipid bilayers, causing rapid defatting.
Eye Irritation	Eye Irrit. 2A (H319)[1]	Causes rapid protein denaturation and cellular disruption in the corneal epithelium.
Specific Target Organ Toxicity	STOT SE 3 (H336)[1]	High lipophilicity allows crossing of the blood-brain barrier, modulating CNS receptors.

Mechanistic Toxicology & Pharmacokinetics

The toxicity of 4,4-dichlorobutan-1-ol is driven by the synergistic effects of its functional groups interacting with biological systems.

Systemic Toxicity (CNS Depression): The gem-dichloro moiety significantly increases the lipophilicity of the butane backbone. Upon inhalation of vapors or extensive dermal absorption, the molecule rapidly partitions into the systemic circulation and crosses the blood-brain barrier (BBB). In the central nervous system, it nonspecifically intercalates into neuronal lipid bilayers and allosterically modulates inhibitory neurotransmitter receptors, leading to the CNS depression clinically observed as drowsiness and dizziness (H336)[1].

Metabolic Activation and Cellular Stress: Like many halogenated primary alcohols, 4,4-dichlorobutan-1-ol is subject to hepatic metabolism. It can be oxidized by enzymatic pathways into 4,4-dichlorobutanal[4]. Halogenated aldehydes are highly electrophilic and can form covalent adducts with cellular nucleophiles (e.g., glutathione, proteins, and DNA), leading to oxidative stress, protein cross-linking, and subsequent cytotoxicity[4].

Local Tissue Irritation: Direct contact with the skin or eyes results in immediate irritation (H315, H319)[1]. The hydroxyl group hydrogen-bonds with tissue water, while the lipophilic tail dissolves membrane lipids, causing rapid cell lysis and localized inflammatory responses.

Proposed metabolic and toxicological pathways of 4,4-dichlorobutan-1-ol.

Laboratory Safety Protocols & Containment

To mitigate the risks associated with 4,4-dichlorobutan-1-ol, laboratories must implement self-validating engineering controls and personal protective equipment (PPE) regimens based on chemical causality.

Engineering Controls: All manipulations must be performed inside a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. This ensures that flammable vapors (H226) and toxic aerosols are continuously exhausted away from the operator.

PPE Selection Causality: Standard nitrile gloves (0.1 mm thickness) are insufficient for handling halogenated organic liquids, as the solvent can permeate the matrix within minutes. Operators must use Butyl rubber gloves (minimum 0.3 mm thickness), which provide superior resistance to both oxygenated and halogenated solvents. Chemical splash goggles and a flame-resistant lab coat are mandatory to prevent localized tissue damage and mitigate flammability risks.

Experimental Protocols

Protocol A: In Vitro Cytotoxicity Assessment of 4,4-Dichlorobutan-1-ol

Objective: To empirically determine the IC50 of 4,4-dichlorobutan-1-ol in a mammalian cell model (e.g., MDCK cells) to establish safe biological working limits[2]. Self-Validating Mechanism: The inclusion of a vehicle control (0.1% DMSO) and a positive control (1% Triton X-100) ensures that any observed cell death is strictly attributable to the test compound and that the assay's dynamic range is intact.

Step-by-Step Methodology:

• Cell Seeding: Seed MDCK cells in a 96-well plate at a density of 1 × 10⁴ cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere until 80% confluence is reached.

• Compound Preparation: Prepare a 100 mM stock solution of 4,4-dichlorobutan-1-ol in anhydrous DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 1000 µM. Ensure the final DMSO concentration does not exceed 0.1% (v/v).

• Treatment: Aspirate the old media from the 96-well plate and add 100 µL of the compound-containing media to the respective wells. Include vehicle control wells (0.1% DMSO) and positive control wells (1% Triton X-100).

• Incubation: Incubate the plates for 24 and 48 hours to assess time-dependent toxicity.

• Viability Assay (Alamar Blue): Add 10 µL of Alamar Blue reagent to each well. Incubate for 2-4 hours at 37°C.

• Quantification & Validation: Measure fluorescence (Excitation 560 nm / Emission 590 nm) using a microplate reader. Validation Check: The positive control must show <5% viability relative to the vehicle control. Calculate the IC50 using non-linear regression analysis.

Protocol B: Self-Validating Chemical Spill Neutralization and Cleanup

Objective: To safely contain and remove a localized spill of 4,4-dichlorobutan-1-ol while preventing vapor inhalation and ignition.

Step-by-Step Methodology:

• Immediate Isolation: Evacuate personnel from the immediate vicinity. Eliminate all potential ignition sources (hot plates, Bunsen burners, static-generating equipment) due to the Flam. Liq. 3 classification[1].

• PPE Donning: The spill responder must don a half-face respirator with organic vapor cartridges (e.g., NIOSH OV/P100), butyl rubber gloves, and splash goggles.

• Containment: Surround the spill perimeter with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Causality: Do not use combustible absorbents like sawdust, which can ignite when saturated with a flammable liquid.

• Absorption: Gently sweep the absorbent inward to soak up the liquid. The high surface area of the vermiculite traps the liquid and significantly reduces the vapor emission rate.

• Collection and Disposal: Use a non-sparking polypropylene scoop to transfer the saturated absorbent into a chemically compatible, sealable high-density polyethylene (HDPE) hazardous waste container.

• Validation of Cleanup: Pass a Photoionization Detector (PID) over the spill zone. The cleanup is validated as successful only when the ambient vapor concentration reads below 1 ppm. If the reading is higher, wash the area with a mild detergent solution and re-test.

Self-validating spill response and containment workflow for halogenated alcohols.

References

• [1] 4,4-dichlorobutan-1-ol — Chemical Substance Information. NextSDS Substance Database. [Link]

• [4] A Free Energy Approach to the Prediction of Olefin and Epoxide Mutagenicity and Carcinogenicity. Chemical Research in Toxicology (ACS Publications). [Link]

• [2] Structure-Activity Relationship Studies on Tetrahydroisoquinoline Derivatives... Gives Rise to Potent and Selective Ligands of P-glycoprotein. Journal of Medicinal Chemistry (ACS Publications). [Link]

• [3] PubChemLite - 4,4-dichlorobutan-1-ol (C4H8Cl2O). PubChem / Université du Luxembourg. [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protecting Group Strategies for 4,4-Dichlorobutan-1-ol Hydroxyl Groups: An Application Guide

Introduction: Navigating the Synthetic Challenges of a Dichlorinated Building Block

4,4-Dichlorobutan-1-ol is a valuable synthetic intermediate, offering a versatile four-carbon chain with a primary hydroxyl group for further elaboration and a gem-dichloro functionality that can be a precursor to various other functional groups. However, the presence of the reactive hydroxyl group often necessitates a protection strategy to prevent unwanted side reactions during multi-step synthetic sequences. The selection of an appropriate protecting group is paramount and must take into account the unique electronic and steric properties imparted by the gem-dichloro moiety. This guide provides a detailed overview of suitable protecting group strategies for the hydroxyl group of 4,4-dichlorobutan-1-ol, offering in-depth analysis of experimental choices, validated protocols, and a comparative assessment to aid researchers in drug development and complex molecule synthesis.

The gem-dichloro group at the 4-position exerts a significant electron-withdrawing effect, which can influence the reactivity of the distal hydroxyl group. Furthermore, this substituent introduces a degree of steric hindrance that may affect the kinetics of both protection and deprotection reactions. Therefore, a careful evaluation of common protecting groups is essential to ensure high-yielding and clean transformations. This application note will explore the utility of silyl ethers, benzyl ethers, acetals, and esters for the protection of 4,4-dichlorobutan-1-ol, providing detailed protocols and a rationale for their application.

Comparative Analysis of Protecting Group Strategies

The choice of a protecting group is dictated by its stability to the reaction conditions planned for subsequent steps and the ease and selectivity of its removal. For 4,4-dichlorobutan-1-ol, the ideal protecting group should be robust enough to withstand a variety of transformations while being cleavable under conditions that do not affect the gem-dichloro functionality or other sensitive groups in the molecule.

Protecting Group	Key Advantages	Key Disadvantages	Recommended For
Silyl Ethers (e.g., TBS, TIPS)	- Mild installation and deprotection conditions. - Tunable stability based on steric bulk.[1] - Generally stable to a wide range of non-acidic reagents.	- Labile to acidic conditions and fluoride sources.[2] - Potential for steric hindrance to slow down the protection of the primary alcohol.	Syntheses involving organometallic reagents, non-aqueous basic conditions, and many oxidative/reductive transformations.
Benzyl Ethers (Bn)	- High stability to a wide range of acidic and basic conditions.[3] - Can be removed under neutral conditions via hydrogenolysis.[4]	- Hydrogenolysis may not be compatible with other reducible functional groups.[5] - Removal with strong acids is possible but may not be suitable for all substrates.[3]	Multi-step syntheses requiring robust protection against a variety of reagents, where hydrogenolysis is a viable deprotection method.
Acetals (e.g., MOM, THP)	- Stable to basic and nucleophilic reagents.[6] - Readily installed under acidic conditions.	- Labile to acidic conditions.[7] - Introduction of a new stereocenter with THP ethers can lead to diastereomeric mixtures.	Protecting the hydroxyl group during reactions involving strong bases, organometallics, and hydrides.
Esters (e.g., Acetate, Pivaloate)	- Easy to introduce using acid chlorides or anhydrides.[8] - Stable to acidic conditions and some oxidizing agents.	- Cleaved by basic hydrolysis (saponification).[9] - May not be suitable for reactions involving strong nucleophiles or bases.	Use in synthetic routes where subsequent steps are performed under acidic or neutral conditions.

Experimental Protocols and Methodologies

The following protocols are provided as a starting point and may require optimization based on the specific reaction scale and downstream synthetic steps. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Silyl Ether Protection: tert-Butyldimethylsilyl (TBS) Ether

Silyl ethers are a popular choice for protecting alcohols due to their ease of formation and mild cleavage conditions.[2] The tert-butyldimethylsilyl (TBS) group offers a good balance of stability and ease of removal.[10]

Protection Protocol:

• To a solution of 4,4-dichlorobutan-1-ol (1.0 equiv) in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF) (0.5 M) at 0 °C under an inert atmosphere, add imidazole (2.5 equiv).

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired TBS-protected alcohol.

Deprotection Protocol:

• To a solution of the TBS-protected 4,4-dichlorobutan-1-ol (1.0 equiv) in anhydrous tetrahydrofuran (THF) (0.2 M) at room temperature, add a 1 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 equiv).

• Stir the reaction mixture for 1-4 hours and monitor by TLC.

• Upon completion, quench the reaction with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Silyl Ether Protection/Deprotection Workflow

Benzyl Ether (Bn) Protection

Benzyl ethers are known for their high stability across a wide pH range, making them a robust protecting group.[3] Deprotection is typically achieved by catalytic hydrogenolysis.[4]

Protection Protocol (Williamson Ether Synthesis):

• To a stirred suspension of sodium hydride (NaH, 1.2 equiv, 60% dispersion in mineral oil) in anhydrous THF or DMF (0.5 M) at 0 °C under an inert atmosphere, add a solution of 4,4-dichlorobutan-1-ol (1.0 equiv) in the same solvent dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add benzyl bromide (BnBr, 1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection Protocol (Catalytic Hydrogenolysis):

• To a solution of the benzyl-protected 4,4-dichlorobutan-1-ol (1.0 equiv) in methanol or ethanol (0.2 M), add a catalytic amount of 10% palladium on carbon (Pd/C, 5-10 mol%).

• Stir the mixture under an atmosphere of hydrogen (H₂, balloon or Parr apparatus) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected alcohol.

Benzyl Ether Protection/Deprotection Workflow

Acetal Protection: Tetrahydropyranyl (THP) Ether

THP ethers are readily formed under acidic conditions and are stable to a wide range of basic and nucleophilic reagents.[6]

Protection Protocol:

• To a solution of 4,4-dichlorobutan-1-ol (1.0 equiv) in anhydrous DCM (0.5 M) at 0 °C, add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (PPTS, 0.05 equiv).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection Protocol:

• To a solution of the THP-protected 4,4-dichlorobutan-1-ol (1.0 equiv) in methanol (0.2 M), add a catalytic amount of PPTS (0.1 equiv).

• Stir the reaction mixture at room temperature for 2-6 hours.

• Monitor the reaction by TLC.

• Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate solution.

• Remove the methanol under reduced pressure.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

THP Ether Protection/Deprotection Workflow

Ester Protection: Acetate Ester

Ester protecting groups are readily introduced and are stable to acidic conditions.[8] They are typically removed by basic hydrolysis.[9]

Protection Protocol:

• To a solution of 4,4-dichlorobutan-1-ol (1.0 equiv) in anhydrous DCM (0.5 M) at 0 °C, add triethylamine (1.5 equiv) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equiv).

• Add acetic anhydride (1.2 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with water.

• Extract the product with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection Protocol (Saponification):

• To a solution of the acetyl-protected 4,4-dichlorobutan-1-ol (1.0 equiv) in a mixture of methanol and water (e.g., 3:1 v/v, 0.2 M), add potassium carbonate (K₂CO₃, 2.0 equiv).

• Stir the reaction mixture at room temperature for 2-6 hours.

• Monitor the reaction by TLC.

• Upon completion, neutralize the reaction mixture with 1 M HCl.

• Remove the methanol under reduced pressure.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Acetate Ester Protection/Deprotection Workflow

Conclusion and Future Perspectives

The successful implementation of protecting group strategies is a cornerstone of modern organic synthesis. For a substrate such as 4,4-dichlorobutan-1-ol, a judicious choice based on the planned synthetic route is critical. Silyl ethers offer mild conditions for both protection and deprotection, making them highly attractive for many applications. Benzyl ethers provide exceptional stability, though their removal by hydrogenolysis requires careful consideration of other functional groups. Acetals are ideal for transformations under basic conditions, while esters are suitable for routes that avoid strong bases.

The protocols and comparative data presented in this guide are intended to provide a solid foundation for researchers working with 4,4-dichlorobutan-1-ol and structurally related compounds. It is important to note that empirical optimization of reaction conditions is often necessary to achieve the best results for a specific synthetic target. Future work in this area may focus on the development of more orthogonal protecting group strategies that are fully compatible with the gem-dichloro functionality and allow for even greater flexibility in the design of complex synthetic pathways.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

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• Chem.libretexts.org. (2023, October 30). 17.8: Protection of Alcohols. [Link]

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• Chem.libretexts.org. (2023, October 30). 19.10: Acetal Formation. [Link]

• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Org. Lett. 2018, 20, 1, 136–139. [Link]

• Organic Syntheses. (n.d.). 4,4'-dichlorodibutyl ether. [Link]

• Chem Help ASAP. (2019, December 28). synthesis & cleavage of benzyl ethers. [Link]

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• Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. The Journal of Organic Chemistry, 74(22), 8754–8759. [Link]

• Chemistry LibreTexts. (2020, January 21). Acetal Hydrolysis Mechanism. [Link]

• Google Patents. (n.d.). US2852532A - Production of 1, 4-dichlorobutane.

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. [Link]

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• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Google Patents. (n.d.). US2889380A - Production of 1, 4-dichlorobutane.

• West, J. (n.d.). Protecting Groups - Organic Chemistry. Jack Westin. [Link]

• OpenStax. (2023, September 20). 21.6 Chemistry of Esters. [Link]

• Fiveable. (2025, August 15). Silyl Ethers: Organic Chemistry Study Guide. [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. [Link]

• Wikipedia. (n.d.). Saponification. [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II. [Link]

• Pearson. (n.d.). Propose a mechanism for the acid-catalyzed hydrolysis of the acet.... [Link]

• Chemistry LibreTexts. (2025, February 24). 19.10: Nucleophilic Addition of Alcohols - Acetal Formation. [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

• Chemical Science. (2023, October 25). Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group. [Link]

• White, J. D., & Carter, R. G. (n.d.). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. [Link]

• Chemistry Steps. (n.d.). Alcohols to Esters. [Link]

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Application Note: 4,4-Dichlorobutan-1-ol as a Bifunctional Intermediate in API Manufacturing

Strategic Utility in Drug Development

4,4-Dichlorobutan-1-ol (CAS 159433-58-6) is an advanced aliphatic linker and organic building block utilized in the synthesis of complex Active Pharmaceutical Ingredients (APIs)[1][2]. Structurally characterized by a primary hydroxyl group and a terminal gem-dichloro moiety[3], this bifunctional compound offers unique advantages in medicinal chemistry and process scale-up.

In rational drug design, the gem-dichloro group is frequently employed as a highly lipophilic bioisostere for tert-butyl or trifluoromethyl groups. Its inclusion in a pharmacophore can significantly enhance metabolic stability by sterically and electronically blocking cytochrome P450-mediated oxidation at the terminal alkyl chain. Furthermore, 4,4-dichlorobutan-1-ol serves as a versatile latent intermediate; the gem-dichloro group can be unmasked under specific conditions to reveal an aldehyde for reductive amination, or subjected to strong dehydrohalogenation to yield terminal alkynes for click chemistry (CuAAC) applications.

Mechanistic Causality and Reactivity Profile

The synthesis and downstream application of 4,4-dichlorobutan-1-ol are governed by the differential reactivity of its functional groups. It is typically synthesized from the precursor 4-bromo-1,1-dichlorobutane. The causality behind its reaction conditions lies in the fact that the C-Br bond is significantly softer and more susceptible to nucleophilic substitution than the C-Cl bonds of the gem-dichloro group[4].

• Selective Substitution : By employing anhydrous basic conditions (e.g., NaOH in ethanol), the bromide is selectively displaced to form the primary alcohol, leaving the gem-dichloro group completely intact[4].

• Competing Hydrolysis : If aqueous basic conditions are used, the increased hydration and nucleophilicity of the hydroxide ion lead to subsequent or competing reactions at the gem-dichloro position, ultimately yielding 4-hydroxybutanal[4].

Understanding this causality is critical for process chemists to prevent yield loss and impurity formation during API scale-up.

Quantitative Data: Reactivity Matrix

To facilitate process optimization, the following table summarizes the predicted reactivity and major products of 1,1-dichlorobutane derivatives under varying conditions.

Starting Material	Reagent / Condition	Primary Reactive Site	Major Product	Mechanistic Rationale
4-Bromo-1,1-dichlorobutane	NaOH (anhydrous, EtOH)	C-Br	4,4-Dichlorobutan-1-ol	Selective SN2 displacement at the softer C-Br bond[4].
4-Bromo-1,1-dichlorobutane	NaOH (aqueous, heat)	C-Br & C(Cl)₂	4-Hydroxybutanal	Dual substitution and hydrolysis of the gem-dichloro group[4].
4,4-Dichlorobutan-1-ol	TsCl, Pyridine, DCM	-OH	4,4-Dichlorobutyl tosylate	O-sulfonylation activates the chain for nucleophilic API integration.
4,4-Dichlorobutan-1-ol	KOH (aqueous, reflux)	C(Cl)₂	4-Hydroxybutanal	Nucleophilic attack on the gem-dichloride followed by elimination.

Experimental Protocols

Safety Note : According to regulatory classifications, 4,4-dichlorobutan-1-ol is a Flammable Liquid (H226), Skin Irritant (H315), Eye Irritant 2A (H319), and may cause drowsiness or dizziness (STOT SE 3, H336)[1]. All procedures must be conducted in a certified fume hood using appropriate PPE.

Protocol A: Selective Synthesis of 4,4-Dichlorobutan-1-ol

Objective: Synthesize the intermediate via selective SN2 displacement while preserving the gem-dichloro moiety.

• Preparation : In an oven-dried round-bottom flask purged with nitrogen, dissolve 4-bromo-1,1-dichlorobutane (1.0 eq) in anhydrous ethanol to achieve a 0.5 M concentration.

• Reagent Addition : Slowly add finely powdered anhydrous NaOH (1.1 eq) to the solution. Causality: Anhydrous conditions are strictly required here; the presence of water will trigger the premature hydrolysis of the gem-dichloro group into an aldehyde[4].

• Reaction : Stir the mixture at room temperature for 12–16 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 8:2) or GC-MS.

• Workup : Once the starting material is consumed, filter the suspension through a Celite pad to remove precipitated NaBr salts. Concentrate the filtrate under reduced pressure (keep the water bath < 35 °C to prevent thermal degradation).

• Purification : Redissolve the crude residue in diethyl ether, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield pure 4,4-dichlorobutan-1-ol.

Protocol B: Activation via O-Tosylation for API Integration

Objective: Convert the primary alcohol into a superior leaving group (tosylate) to facilitate the alkylation of complex API scaffolds (e.g., secondary amines or phenols).

• Preparation : Dissolve 4,4-dichlorobutan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.3 M. Cool the solution to 0 °C using an ice bath.

• Reagent Addition : Add anhydrous pyridine (2.0 eq) followed by the portion-wise addition of p-toluenesulfonyl chloride (TsCl, 1.2 eq). Causality: Pyridine acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst to accelerate the sulfonylation.

• Reaction : Allow the reaction to warm to room temperature and stir for 4 hours. Self-Validation: Monitor strictly by TLC. Complete consumption of the alcohol is critical, as unreacted TsCl and the product have similar polarities, which severely complicates downstream purification.

• Quench & Extraction : Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove residual pyridine), followed by brine.

• Isolation : Dry over MgSO₄, filter, and concentrate under reduced pressure to afford 4,4-dichlorobutyl 4-methylbenzenesulfonate, which is immediately ready for API coupling.

Process Visualization

Divergent synthetic pathways and activation of 4,4-dichlorobutan-1-ol in API manufacturing.

References

• PubChemLite. "4,4-dichlorobutan-1-ol (C4H8Cl2O)." Luxembourg Centre for Systems Biomedicine. URL:[Link]

• NextSDS. "4,4-dichlorobutan-1-ol — Chemical Substance Information." NextSDS Database. URL:[Link]

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Application Notes &amp; Protocols: Strategic Esterification of 4,4-Dichlorobutan-1-ol for Advanced Synthesis

Foreword: The Synthetic Utility of 4,4-Dichlorobutyl Esters

4,4-Dichlorobutan-1-ol is a valuable bifunctional molecule in organic synthesis. Its primary alcohol group allows for a range of transformations, while the gem-dichloro group provides a handle for subsequent, often complex, chemical manipulations. The esterification of the hydroxyl group is a critical primary step for several strategic reasons:

• Protecting Group Strategy: Converting the alcohol to an ester serves as an effective protecting group strategy, rendering the oxygen nucleophile inert while reactions are performed at the dichloro-substituted carbon.

• Solubility Modification: The ester functional group can significantly alter the polarity and solubility of the molecule, facilitating its use in different solvent systems for subsequent reactions or purification processes.

• Bioisosteric Replacement: In drug development, ester moieties are frequently used to modify the pharmacokinetic properties of a lead compound, turning it into a prodrug with improved absorption or distribution characteristics.

This document provides detailed, field-tested protocols for the efficient esterification of 4,4-Dichlorobutan-1-ol, focusing on the mechanistic rationale behind procedural choices to empower researchers to adapt and troubleshoot these methods effectively.

Critical Safety and Handling Protocols

Before commencing any experimental work, a thorough risk assessment is mandatory. The following precautions are essential for handling the key reagents involved in these procedures.

Reagent	Key Hazards	Recommended Handling Procedures
4,4-Dichlorobutan-1-ol	Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[1]	Handle in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[2][3] Avoid inhalation of vapors.
Concentrated Sulfuric Acid (H₂SO₄)	Severe skin and eye burns. Highly corrosive. Reacts violently with water.	Always add acid to water/alcohol slowly, never the other way around. Work in a fume hood and wear acid-resistant gloves, a face shield, and a lab coat.
Acyl Chlorides (e.g., Acetyl Chloride)	Reacts violently with water and alcohols. Corrosive. Lachrymator (causes tearing).	Handle exclusively in a fume hood. Use a syringe or addition funnel for transfers. Ensure all glassware is scrupulously dry.[4]
Pyridine / Triethylamine	Flammable. Toxic. Strong, unpleasant odor.	Use in a well-ventilated fume hood. Wear appropriate PPE.
Organic Solvents (e.g., Diethyl Ether, Dichloromethane)	Highly flammable (Ether). Volatile. Potential health hazards.	Use in a fume hood away from ignition sources.[5][6] Ground equipment to prevent static discharge.[3][6]

Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[2][5][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[2][5]

• Spills: Absorb small spills with an inert material (e.g., vermiculite, sand) and dispose of it as hazardous waste.[6] For large spills, evacuate the area and follow emergency procedures.[6]

Protocol I: Fischer-Speier Esterification with a Carboxylic Acid

This classic method involves the acid-catalyzed condensation of an alcohol and a carboxylic acid.[8][9] It is a reversible equilibrium-driven process, making it a cost-effective choice, especially for large-scale synthesis, though it requires specific strategies to achieve high yields.[10][11][12]

Mechanistic Principle

The Fischer esterification mechanism proceeds through a series of protonation and deprotonation steps.[11][13] The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, activating it for nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the protonated ester. Final deprotonation regenerates the catalyst and provides the ester product.[8][13]

Caption: Mechanism of Fischer-Speier Esterification.

Experimental Protocol: Synthesis of 4,4-Dichlorobutyl Acetate

This protocol details the synthesis of 4,4-dichlorobutyl acetate as a representative example.

Reagent/Material	Quantity	Molar Eq.	Notes
4,4-Dichlorobutan-1-ol	10.0 g (70.9 mmol)	1.0	Limiting Reagent
Glacial Acetic Acid	21.3 g (355 mmol)	5.0	Acts as both reagent and solvent to drive equilibrium.
Conc. Sulfuric Acid (H₂SO₄)	1.0 mL	Catalyst	Add slowly and cautiously.[14]
Diethyl Ether	~150 mL	-	For extraction.
Sat. Sodium Bicarbonate (NaHCO₃)	~100 mL	-	For neutralization.[14][15]
Saturated Sodium Chloride (Brine)	~50 mL	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	~5 g	-	For drying.

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4,4-dichlorobutan-1-ol (10.0 g) and glacial acetic acid (21.3 g).

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (1.0 mL) down the condenser. Causality Note: The exothermic reaction requires slow addition to prevent overheating.

• Reflux: Heat the mixture to a gentle reflux (approx. 110-120°C) using a heating mantle. Continue refluxing for 3-4 hours. The reaction can be monitored by TLC if desired. Causality Note: Heating is required to overcome the activation energy of the reaction. Reflux prevents the loss of volatile components.

• Cooling and Quenching: After the reaction period, allow the mixture to cool to room temperature. Carefully pour the cooled mixture into a separatory funnel containing 100 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic layers. Causality Note: The ester is more soluble in the organic solvent, allowing its separation from water-soluble impurities like excess acetic acid and sulfuric acid.

• Neutralization: Carefully wash the combined organic layers with saturated sodium bicarbonate solution until effervescence ceases. This step neutralizes any remaining acetic and sulfuric acid.[14][16][17] Trustworthiness Check: Test the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).

• Washing: Wash the organic layer with saturated sodium chloride solution (50 mL) to remove residual water and dissolved salts.[14][17]

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator.

• Purification: Purify the crude ester by vacuum distillation to obtain pure 4,4-dichlorobutyl acetate.

Protocol II: Esterification via Acyl Chloride

This method is an excellent alternative when the carboxylic acid is precious or when the substrate is sensitive to strong acids and high temperatures. The reaction with an acyl chloride is rapid, exothermic, and essentially irreversible.[10]

Principle and Rationale

Acyl chlorides are highly reactive carboxylic acid derivatives. The reaction with an alcohol proceeds rapidly at or below room temperature. A key consideration is the stoichiometric production of hydrogen chloride (HCl) gas, which must be neutralized to prevent unwanted side reactions. A non-nucleophilic base, such as pyridine or triethylamine, is typically added to act as an HCl scavenger.

Experimental Workflow

Caption: General workflow for esterification using an acyl chloride.

Experimental Protocol: Synthesis of 4,4-Dichlorobutyl Benzoate

Reagent/Material	Quantity	Molar Eq.	Notes
4,4-Dichlorobutan-1-ol	5.0 g (35.5 mmol)	1.0	Ensure it is dry.
Pyridine	3.1 g (39.1 mmol)	1.1	Acts as base/HCl scavenger. Must be anhydrous.
Benzoyl Chloride	5.4 g (38.4 mmol)	1.08	Reagent.
Dichloromethane (DCM)	100 mL	Solvent	Must be anhydrous.
1M Hydrochloric Acid (HCl)	~50 mL	-	For washing.
Sat. Sodium Bicarbonate (NaHCO₃)	~50 mL	-	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	~5 g	-	For drying.

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask under a nitrogen atmosphere, dissolve 4,4-dichlorobutan-1-ol (5.0 g) and pyridine (3.1 g) in anhydrous dichloromethane (100 mL).

• Cooling: Cool the stirred solution to 0°C using an ice bath.

• Reagent Addition: Add benzoyl chloride (5.4 g) dropwise over 15 minutes using a syringe or dropping funnel. A precipitate of pyridinium hydrochloride will form.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 25 mL), saturated NaHCO₃ solution (50 mL), and finally with brine (50 mL). Causality Note: The acid wash removes the pyridine base, while the bicarbonate wash removes any trace of unreacted benzoyl chloride or HCl.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation or column chromatography to yield pure 4,4-dichlorobutyl benzoate.

Product Characterization

Confirmation of the final ester product should be performed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure, showing characteristic shifts for the ester protons and carbons.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1735-1750 cm⁻¹ is indicative of the ester carbonyl (C=O) stretch. The disappearance of the broad alcohol O-H stretch from the starting material is also a key indicator.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can confirm the purity of the product and its molecular weight.

References

• Chemguide. (n.d.). Esterification - Alcohols and Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Tutor. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• JoVE. (2025, May 22). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism. Retrieved from [Link]

• BYJU'S. (n.d.). Esterification Reaction. Retrieved from [Link]

• Chem Service. (2021, June 17). Safety Data Sheet - 1,4-Dichlorobutane-d8. Retrieved from [Link]

• Journal of the American Chemical Society. (2013, May 13). Selective Oxidation of Alcohols to Esters Using Heterogeneous Co3O4–N@C Catalysts under Mild Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). Condensation of Acids with Alcohols- The Fischer Esterification. Retrieved from [Link]

• YouTube. (2012, April 11). Chemistry Practical Techniques: Solvent Extraction. Retrieved from [Link]

• RSC Publishing. (2025, March 17). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularl. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• ACS Publications. (n.d.). Advances for Catalysts in One-Step Oxidative Esterification of Aldehydes and Alcohols with Alcohols to Esters. Retrieved from [Link]

• CNR-IRIS. (2021, August 9). Aerobic oxidation and oxidative esterification of alcohols through cooperative catalysis under metal-free conditions. Retrieved from [Link]

• University of California, Irvine. (n.d.). Fischer Esterification Procedure. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Google Patents. (n.d.). US2848466A - Removing acyl halide from ester compositions.

• University of Missouri–St. Louis. (n.d.). Fischer Esterification. Retrieved from [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved from [Link]

• Sciencemadness.org. (2017, June 14). Preparation of 4-chlorobutyl acetate. Retrieved from [Link]

• CEM Corporation. (2017). Esterification Experiment. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of carboxylic acids with dicyclohexylcarbodiimide/4-dimethylaminopyridine. Retrieved from [Link]

• NIMC. (n.d.). Esterification Experiment Report. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 10). Transesterification. Retrieved from [Link]

• Scribd. (n.d.). Expt 6 - Preparation and Purification of An Alkyl Halide. Retrieved from [Link]

• Wellesley College. (n.d.). Experiment 18 — Synthesis of Esters. Retrieved from [Link]

• PubChem. (n.d.). 4,4-dichlorobutan-1-ol. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4,4'-dichlorodibutyl ether. Retrieved from [Link]

• Google Patents. (n.d.). US4005125A - Preparation of haloalkyl esters.

• Chemistry Steps. (2025, October 7). Preparation of Esters. Retrieved from [Link]

• NextSDS. (n.d.). 4-chlorobutan-1-ol — Chemical Substance Information. Retrieved from [Link]

• Student Academic Success Services. (2025, June 15). Organic Reactions: Esterification & Transesterification. Retrieved from [Link]

• PubChem. (n.d.). 4,4-Dichloro-1-butyne. Retrieved from [Link]

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catalytic reduction methods for 4,4-dichlorobutan-1-ol derivatives

Application Note & Protocol: Catalytic Reduction Strategies for 4,4-Dichlorobutan-1-ol Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Strategic Significance

4,4-Dichlorobutan-1-ol is a highly versatile, bifunctional aliphatic building block. Its hydroxyl terminus allows for standard etherification or esterification, while the gem-dichloro terminus acts as a masked aldehyde, a carbene equivalent, or a site for sequential cross-coupling. However, the catalytic reduction of gem-dichloroalkanes remains one of the most formidable challenges in organic synthesis.

The primary hurdle is thermodynamic: the initial C–Cl bond possesses a high bond dissociation energy (BDE ≈ 84 kcal/mol) and a highly negative reduction potential ( Ered​≈−2.8 V vs. SCE)[1]. Paradoxically, once the first chlorine is removed, the resulting secondary C–Cl bond is often easier to reduce under classical conditions, leading to poor chemoselectivity and exhaustive reduction to butan-1-ol[2]. This guide details field-proven, chemoselective catalytic methodologies to control the reduction of 4,4-dichlorobutan-1-ol, preventing over-reduction and mitigating intramolecular side reactions.

Mechanistic Causality & Reaction Design

Designing a reduction protocol for 4,4-dichlorobutan-1-ol requires navigating three competing pathways: mono-dechlorination, exhaustive hydrodechlorination, and intramolecular cyclization.

• The Over-Reduction Dilemma: In classical transition-metal hydrogenation (e.g., Pd/C), the reaction proceeds via oxidative addition[3]. Because the mono-reduced intermediate (4-chlorobutan-1-ol) is less sterically hindered than the starting gem-dichloride, it rapidly coordinates to the catalyst surface, often resulting in complete hydrodehalogenation[2]. Poisoning the catalyst (e.g., with sulfur or quinoline) or strictly limiting hydrogen availability is necessary to arrest the reaction at the monochloride stage.

• The Photoredox SET Bottleneck: Modern visible-light photoredox catalysis offers precise control via Single Electron Transfer (SET). However, standard photocatalysts like fac -Ir(ppy)3 ( IrIV/IrIII∗≈−1.73 V) lack the thermodynamic driving force to reduce unactivated alkyl chlorides via outer-sphere SET[1]. Successful protocols must utilize inner-sphere SET mechanisms, such as those enabled by dinuclear gold catalysts, to achieve homolytic cleavage of the strong C–Cl bond.

• The Cyclization Trap (Expert Insight): Catalytic hydrodechlorination generates stoichiometric HCl, which poisons metal catalysts[2]. While adding a base is mandatory to scavenge this acid, 4-chlorobutan-1-ol is highly susceptible to intramolecular SN​2 cyclization under basic conditions, yielding tetrahydrofuran (THF). Therefore, the choice of base (strictly mild, e.g., NaHCO3​ ) and temperature control ( ≤25 °C) are critical causal factors for success.

Visualizing the Reaction Network

Divergent catalytic reduction and side-reaction pathways of 4,4-dichlorobutan-1-ol.

Quantitative Data Summary

The following table synthesizes the performance metrics of various catalytic systems applied to gem-dichloroalkane derivatives to achieve specific reduction endpoints.

Catalytic System	Reductant / H-Donor	Additive / Base	Main Product	Yield (%)	Chemoselectivity
5% Pd/C (Classical)	H2​ (1 atm)	NaHCO3​ (1.1 eq)	4-chlorobutan-1-ol	65–75%	Moderate (Prone to over-reduction)
10% Pd/C (Exhaustive)	H2​ (50 psi)	Et3​N (2.5 eq)	Butan-1-ol	>95%	High (Full Dechlorination)
Dinuclear Au(I) / LED	Hantzsch Ester	TMG (Organic Base)	4-chlorobutan-1-ol	80–85%	Excellent (Mono-selective)
Pt/C (Transfer Hydro.)	Hydrazine hydrate	None	4-chlorobutan-1-ol	60–70%	Moderate

Experimental Protocols

Protocol A: Chemoselective Mono-Hydrodechlorination via Pd/C

This protocol utilizes mild heterogeneous hydrogenation. It is engineered as a self-validating system by utilizing GC-MS isotopic pattern recognition as an In-Process Control (IPC).

Materials:

• 4,4-Dichlorobutan-1-ol (10.0 mmol)

• 5% Pd/C (unreduced, 5 mol% Pd)

• Sodium bicarbonate ( NaHCO3​ , 11.0 mmol) – Crucial: Prevents THF cyclization.

• Anhydrous Methanol (50 mL)

Step-by-Step Procedure:

• System Assembly: In a flame-dried 100 mL round-bottom flask, add 4,4-dichlorobutan-1-ol (10.0 mmol) and anhydrous methanol (50 mL). Add finely powdered NaHCO3​ (11.0 mmol).

• Catalyst Introduction: Carefully add 5% Pd/C (5 mol%). Safety Note: Pd/C is highly pyrophoric in the presence of methanol vapors; add under a gentle stream of Argon.

• Degassing & Hydrogenation: Seal the flask with a septum. Purge the system with Argon for 5 minutes. Introduce a hydrogen balloon (1 atm) and purge the headspace three times with H2​ .

• Temperature Control: Stir the suspension vigorously at exactly 20 °C. Do not apply heat, as temperatures >30 °C will trigger the displacement of the remaining chloride by the hydroxyl group to form THF.

• Self-Validating IPC (GC-MS): Sample the reaction every 30 minutes.

  • Validation Metric: The starting material exhibits a distinct isotopic M:M+2:M+4 ratio of 9:6:1 (indicative of two Cl atoms). Terminate the reaction immediately when the dominant peak shifts to an M:M+2 ratio of 3:1 (monochloride), before the appearance of the fully reduced butan-1-ol peak (no isotopic splitting).

• Workup: Purge the flask with Argon. Filter the mixture through a pad of Celite to remove Pd/C and inorganic salts. Concentrate the filtrate under reduced pressure (bath temp <30 °C) and purify via flash chromatography (Hexanes/EtOAc) to yield 4-chlorobutan-1-ol.

Protocol B: Visible-Light Photoredox Mono-Dechlorination

Adapted from recent advances in inner-sphere SET catalysis, this protocol ensures absolute mono-selectivity by preventing the second reduction event entirely.

Materials:

• 4,4-Dichlorobutan-1-ol (1.0 mmol)

• Dinuclear Gold Catalyst (e.g., Au2​(dppm)2​Cl2​ ) or highly reducing organic photocatalyst (2 mol%)

• Hantzsch Ester (1.2 mmol) – Acts as the Hydrogen Atom Transfer (HAT) donor.

• Tetramethylguanidine (TMG, 2.0 mmol)

• Anhydrous Acetonitrile (10 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the photocatalyst (2 mol%), Hantzsch ester (1.2 mmol), and 4,4-dichlorobutan-1-ol (1.0 mmol).

• Solvent & Base: Add anhydrous Acetonitrile (10 mL) followed by TMG (2.0 mmol).

• Rigorous Degassing: Subject the mixture to three consecutive Freeze-Pump-Thaw cycles. Causality: Oxygen is a potent triplet state quencher and radical scavenger; its presence will entirely shut down the SET pathway[1].

• Irradiation: Backfill with Argon and seal the tube. Irradiate the mixture using 45 W Blue LEDs ( λmax​=450 nm) at ambient temperature for 12 hours. Use a cooling fan to maintain the reaction temperature at ∼25 °C.

• Workup & Isolation: Dilute the mixture with diethyl ether (20 mL) and wash with water ( 3×10 mL) to remove the oxidized Hantzsch pyridine byproduct and TMG salts. Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

References

• Source: Nature Catalysis (nju.edu.cn)
• Source: Chemical Reviews (datapdf.com)
• Title: Advances on the Merger of Electrochemistry and Transition Metal Catalysis for Organic Synthesis Source: Chemical Reviews - ACS Publications URL

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• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Investigation of 4,4-Dichlorobutan-1-ol as a Novel Cross-Linking Agent in Polymer Networks

Abstract:

This document provides a comprehensive theoretical framework and a set of detailed, hypothetical protocols for researchers and scientists interested in exploring the potential of 4,4-dichlorobutan-1-ol as a novel cross-linking agent for functional polymers. While direct, established applications of 4,4-dichlorobutan-1-ol in polymer cross-linking are not extensively documented in current literature, its bifunctional nature—possessing two reactive chlorine atoms—presents a compelling case for its utility in forming three-dimensional polymer networks. This guide will delve into the plausible chemical mechanisms, propose a detailed experimental workflow for validation, and outline the necessary characterization techniques to confirm successful cross-linking.

Introduction: The Rationale for Investigating 4,4-Dichlorobutan-1-ol

In the field of polymer science, the development of novel cross-linking agents is paramount for tailoring the mechanical, thermal, and chemical properties of materials.[1][2] Cross-linking transforms linear polymer chains into a robust three-dimensional network, enhancing properties such as tensile strength, thermal stability, and solvent resistance.[2][3] The choice of a cross-linker is critical, as its molecular structure dictates the nature and density of the cross-links, and thus the final properties of the polymer matrix.[3]

4,4-Dichlorobutan-1-ol (Cl₂CHCH₂CH₂CH₂OH) is a bifunctional molecule that, in theory, is an excellent candidate for investigation as a cross-linking agent. Its key structural features for this purpose are the two chlorine atoms attached to the same carbon, which can potentially react with nucleophilic functional groups on polymer chains. This guide will focus on the hypothetical reaction of 4,4-dichlorobutan-1-ol with polymers containing hydroxyl (-OH) groups, such as polyvinyl alcohol (PVA), as a model system.

Proposed Mechanism of Cross-Linking

The primary proposed mechanism for the cross-linking of hydroxyl-containing polymers with 4,4-dichlorobutan-1-ol is a Williamson ether synthesis-type reaction. This reaction would proceed via nucleophilic substitution, where the hydroxyl groups on the polymer chains act as nucleophiles, and the chlorine atoms on the cross-linker are the leaving groups. The reaction is typically base-catalyzed, where the base deprotonates the polymer's hydroxyl groups to form more potent alkoxide nucleophiles.

The proposed two-step reaction is as follows:

• First Substitution: An alkoxide ion on a polymer chain attacks the carbon atom bearing the two chlorine atoms, displacing one of the chlorine atoms to form an initial ether linkage.

• Second Substitution (Cross-Linking): An alkoxide ion on a second polymer chain attacks the same carbon atom, displacing the second chlorine atom. This second ether linkage forms the cross-link between the two polymer chains.

Figure 1: Proposed Williamson ether synthesis-type mechanism for cross-linking.

Hypothetical Experimental Protocol: Cross-Linking of Polyvinyl Alcohol (PVA)

This protocol outlines a hypothetical procedure to investigate the cross-linking of PVA with 4,4-dichlorobutan-1-ol. Researchers must conduct a thorough risk assessment before proceeding and perform all work in a well-ventilated fume hood.

3.1. Materials and Equipment

• Reagents:

  • Polyvinyl alcohol (PVA), 99+% hydrolyzed, medium molecular weight

  • 4,4-Dichlorobutan-1-ol (CAS: 159433-58-6)[4]

  • Sodium hydroxide (NaOH), pellets

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Deionized water

  • Acetone

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Mechanical stirrer

  • Heating mantle with temperature controller

  • Dropping funnel

  • Nitrogen inlet

  • Beakers, graduated cylinders, and other standard laboratory glassware

  • Filtration apparatus (Büchner funnel and filter paper)

  • Vacuum oven

3.2. Experimental Procedure

• PVA Solution Preparation:

  • In the three-neck round-bottom flask, dissolve a specific amount of PVA (e.g., 5 g) in anhydrous DMSO (e.g., 100 mL) under a nitrogen atmosphere.

  • Heat the mixture to 80-90°C with gentle stirring until the PVA is completely dissolved.

• Activation of PVA:

  • Cool the PVA solution to room temperature.

  • Prepare a solution of NaOH in deionized water (e.g., 10 M). Caution: This is a highly exothermic process.

  • Slowly add a stoichiometric amount of the NaOH solution to the PVA solution to deprotonate the hydroxyl groups. The amount of base should be equivalent to the molar amount of 4,4-dichlorobutan-1-ol to be added.

  • Stir the mixture for 1 hour at room temperature.

• Cross-Linking Reaction:

  • Dissolve the desired amount of 4,4-dichlorobutan-1-ol in a small volume of DMSO. The amount of cross-linker can be varied to study its effect on the final properties (see Table 1).

  • Add the 4,4-dichlorobutan-1-ol solution dropwise to the activated PVA solution using the dropping funnel over 30 minutes.

  • After the addition is complete, heat the reaction mixture to a specific temperature (e.g., 70°C) and stir for a set duration (e.g., 24 hours) to allow the cross-linking reaction to proceed.

• Purification of the Cross-Linked Polymer:

  • After the reaction, cool the mixture to room temperature.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent, such as acetone, while stirring vigorously.

  • Collect the precipitated polymer by vacuum filtration.

  • Wash the polymer extensively with deionized water to remove any unreacted reagents and byproducts, followed by a final wash with acetone.

  • Dry the cross-linked polymer in a vacuum oven at a moderate temperature (e.g., 50°C) until a constant weight is achieved.

Data Interpretation and Characterization

Successful cross-linking should result in significant changes to the polymer's properties. The following characterization techniques are recommended to validate the formation of a cross-linked network.

4.1. Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: Compare the FTIR spectra of the starting PVA and the final product. The formation of new ether linkages (C-O-C stretching) and a decrease in the intensity of the broad -OH stretching band would suggest successful cross-linking.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide more definitive structural information. New signals corresponding to the butanol backbone of the cross-linker incorporated into the polymer structure would be expected.

4.2. Thermal Analysis

• Differential Scanning Calorimetry (DSC): Cross-linking typically increases the glass transition temperature (Tg) of a polymer. A significant increase in Tg for the modified PVA compared to the starting material would indicate a more rigid, cross-linked structure.

• Thermogravimetric Analysis (TGA): Cross-linked polymers generally exhibit enhanced thermal stability. TGA can be used to determine the decomposition temperature, which is expected to be higher for the cross-linked product.

4.3. Physical and Mechanical Properties

• Swelling Test: A key indicator of cross-linking is reduced solubility and increased swelling in a good solvent. The degree of swelling can be quantified by immersing a known weight of the dry polymer in a solvent (e.g., water for PVA) and measuring the weight of the swollen gel.

• Mechanical Testing: The tensile strength and Young's modulus of the polymer are expected to increase with cross-linking density. These properties can be measured using a universal testing machine on cast films of the polymer.

Table 1: Hypothetical Data on the Effect of Cross-Linker Concentration

Sample ID	Molar Ratio (PVA OH : Dichlorobutanol)	Swelling Ratio in Water (%)	Glass Transition Temp. (Tg) (°C)	Tensile Strength (MPa)
PVA-Control	-	Dissolves	85	40
PVA-Xlink-1	100 : 1	800	95	55
PVA-Xlink-2	50 : 1	550	108	70
PVA-Xlink-3	25 : 1	300	120	85

Experimental Workflow Visualization

Figure 2: Overall experimental workflow for investigating 4,4-dichlorobutan-1-ol as a cross-linker.

Safety and Handling Precautions

4,4-dichlorobutan-1-ol is classified as a flammable liquid and can cause skin and eye irritation.[4] It may also cause respiratory irritation.[5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: All work with 4,4-dichlorobutan-1-ol and its reactions should be conducted in a certified chemical fume hood to avoid inhalation of vapors.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep the container tightly closed.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

While the use of 4,4-dichlorobutan-1-ol as a polymer cross-linking agent is not yet established, its chemical structure suggests significant potential in this application. The theoretical framework and hypothetical protocols provided in this document offer a starting point for researchers to explore this promising avenue. Through careful experimentation and thorough characterization, the viability of 4,4-dichlorobutan-1-ol as a novel cross-linker can be systematically evaluated, potentially leading to the development of new polymeric materials with tailored properties.

References

• Benchchem. (n.d.). Application Notes and Protocols for Polymer Cross-Linking Using 4-Benzoylbenzoic Acid.
• Li, Y., et al. (2022). Biobased Bifunctional Monomers toward Functionalizable Polycarbonates and Poly(cyclic olefin)s with Tunable Properties. Macromolecules.
• Pounder, R. J., et al. (2008). A Bifunctional Monomer Derived from Lactide for Toughening Polylactide. ACS Publications.
• Springer Nature. (2013). Cross-linking Protocols and Methods.
• Benchchem. (n.d.). Application Notes and Protocols: A Step-by-Step Guide to Crosslinking Polymers with Triethanolamine in Acrylate Systems.
• MDPI. (2020). Synthesis of Bifunctional Molecules for the Production of Polymers Based on Unsaturated Fatty Acids as Bioderived Raw Materials.
• Chattopadhyay, S., Keul, H., & Moeller, M. (2013). Preparation of waterborne functional polymers using a bifunctional coupler. RSC Publications.
• Aoyagi, T., et al. (2000). Novel bifunctional polymer with reactivity and temperature sensitivity. PubMed.
• NextSDS. (n.d.). 4,4-dichlorobutan-1-ol — Chemical Substance Information.
• Chem Service. (2021). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2026). SAFETY DATA SHEET.
• ChemPoint. (n.d.). The Chemistry of Polymer Cross-Linkers.
• SpecialChem. (2024). Crosslinking Polymers: Types, Effects, Applications & Trends.
• MDPI. (2023). The Effects of Cross-Linking Agents on the Mechanical Properties of Poly (Methyl Methacrylate) Resin.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Chlorination of 4,4-Dichlorobutan-1-ol

Welcome to the technical support center for the synthesis of 1,4,4-trichlorobutane. This guide is designed for researchers, chemists, and drug development professionals seeking to optimize the chlorination of 4,4-dichlorobutan-1-ol. We will delve into the reaction mechanism, address common experimental challenges, and provide a robust, field-tested protocol to help you achieve high-yield, high-purity results. Our focus is not just on the "how," but the fundamental "why" behind each experimental step, empowering you to make informed decisions in your laboratory work.

Section 1: Reaction Fundamentals & Key Challenges

The conversion of a primary alcohol, such as 4,4-dichlorobutan-1-ol, to its corresponding alkyl chloride is a cornerstone transformation in organic synthesis. While several reagents can accomplish this, thionyl chloride (SOCl₂) remains a preferred choice due to its reactivity and the convenient gaseous nature of its byproducts (SO₂ and HCl).[1][2]

The reaction proceeds via the formation of a reactive alkyl chlorosulfite intermediate. The fate of this intermediate is crucial and dictates the success of the reaction. In the presence of a base like pyridine, the mechanism is predominantly an Sₙ2 (Substitution Nucleophilic bimolecular) process. Pyridine not only neutralizes the generated HCl but also participates in the mechanism to facilitate a clean backside attack by the chloride ion, ensuring efficient conversion.[1][3][4]

However, this reaction is not without its challenges. The primary obstacles to achieving high yield are often:

• Side Reactions: Acid-catalyzed intermolecular dehydration can lead to the formation of high-boiling bis(4,4-dichlorobutyl) ether.[5]

• Incomplete Conversion: Sub-optimal conditions, such as incorrect stoichiometry or temperature, can result in significant amounts of unreacted starting material.

• Product Purification: Separating the desired 1,4,4-trichlorobutane from the starting alcohol and ether byproduct requires careful optimization of purification techniques.

Below is a diagram illustrating the desired reaction pathway alongside the most common side reaction.

Sources

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• 2. youtube.com [youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 4,4-Dichlorobutan-1-ol Liquid-Liquid Extraction

Overview

Welcome to the advanced technical support hub for the liquid-liquid extraction (LLE) and purification of 4,4-dichlorobutan-1-ol . Designed for process chemists and drug development professionals, this guide addresses the specific physicochemical challenges encountered when isolating this halohydrin from its reaction matrix.

The synthesis of 4,4-dichlorobutan-1-ol typically involves the selective nucleophilic substitution of 4-bromo-1,1-dichlorobutane[1]. Because the reaction matrix contains species with overlapping partition coefficients (LogP) and surfactant-like properties, standard extraction templates often result in low product purity. This guide provides field-proven, mechanistically grounded solutions to optimize your LLE workflow.

Diagnostic Workflow

Diagnostic workflow for troubleshooting 4,4-dichlorobutan-1-ol extraction.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why is my extracted 4,4-dichlorobutan-1-ol contaminated with aldehyde byproducts? A1: The presence of 4-hydroxybutanal indicates over-hydrolysis during the upstream reaction. The synthesis relies on the differential reactivity between the C-Br and C-Cl bonds; the softer C-Br bond undergoes nucleophilic substitution more rapidly[1]. However, if the reaction is subjected to strong aqueous basic conditions (e.g., NaOH) for extended periods, the gem-dichloro group becomes susceptible to competing reactions[1]. Hydrolysis of the gem-dichloro moiety leads to the formation of 4-hydroxybutanal[1]. This aldehyde byproduct is highly polar but can still partition into the organic phase during LLE if the extraction solvent is too polar, reducing final purity. Resolution: Strictly monitor reaction kinetics. Quench the reaction mixture with a mild buffer immediately upon consumption of the starting material to neutralize the pH before performing the LLE.

Q2: I am experiencing persistent emulsions during the organic wash phase. How does this affect purity and how can I resolve it? A2: Emulsions form when intermediate-polarity byproducts or surfactant-like impurities lower the interfacial tension between the aqueous and organic phases[2][3]. In LLE, an unresolved emulsion layer traps both the target analyte and water-soluble impurities, drastically reducing the purity and quantitative recovery of the isolated organic phase[2]. Resolution: Implement the "salting out" technique. Adding a high concentration of NaCl (brine) to the aqueous phase increases its ionic strength. This forces the moderately polar 4,4-dichlorobutan-1-ol into the organic phase while simultaneously breaking the emulsion by increasing the density differential between the two layers[2][4]. Additionally, use a gentle swirling motion rather than vigorous shaking during the wash step to minimize the agitation that causes emulsions[2][3].

Q3: My target compound is co-extracting with unreacted 4-bromo-1,1-dichlorobutane. How can I improve selectivity? A3: This is a classic partition coefficient (LogP) overlap issue. The starting material, 4-bromo-1,1-dichlorobutane, is highly lipophilic, while 4,4-dichlorobutan-1-ol is moderately polar due to its hydroxyl group. The partition coefficient dictates how an analyte distributes between the aqueous and organic phases[4]. If you use a highly non-polar solvent (like pure hexane), recovery of the alcohol drops. If you use a highly polar solvent (like pure ethyl acetate), both compounds extract quantitatively. Resolution: Optimize the polarity index of the extraction solvent[4]. Using a moderately polar solvent system—such as Methyl tert-butyl ether (MTBE) or a specific ratio of Heptane to Ethyl Acetate—ensures maximized recovery of the alcohol while leaving highly non-polar impurities behind (or allowing for easier downstream chromatographic separation).

Quantitative Data: Partitioning Profiles

To achieve high purity, the extraction strategy must be tailored to the physicochemical properties of the matrix components.

Compound	Structural Role	Approx. LogP	Aqueous Solubility	LLE Troubleshooting Strategy
4-bromo-1,1-dichlorobutane	Starting Material	~2.8	Very Low	Highly lipophilic. Avoid excessively non-polar solvents if attempting to leave this in the organic phase while back-extracting the product.
4,4-dichlorobutan-1-ol	Target Product	~1.5	Moderate	Moderately polar. Use MTBE or EtOAc. Requires "salting out" (NaCl addition) of the aqueous phase to drive quantitative partitioning into the organic layer[4].
4-hydroxybutanal	Over-hydrolysis Impurity	~0.2	High	Highly polar. Remains in the aqueous phase unless an excessively polar extraction solvent is used. Wash the organic phase with brine to remove traces.
Water	Solvent / Emulsion Base	-1.38	N/A	Emulsions trap impurities. Increase density differential by adding brine; use gentle swirling instead of vigorous shaking[2].

Self-Validating Experimental Protocol: Optimized LLE Workflow

This protocol is designed as a self-validating system. Each step contains a physical indicator to confirm that the mechanistic goal of the step has been achieved before proceeding.

Step 1: Reaction Quenching Cool the basic reaction mixture containing crude 4,4-dichlorobutan-1-ol to 0–5 °C. Slowly add saturated aqueous NaHCO₃ until gas evolution ceases. Causality & Validation: Halts the over-hydrolysis of the gem-dichloro group[1]. The cessation of CO₂ gas visually confirms that the basic reaction matrix has been successfully neutralized.

Step 2: Salting Out Add solid NaCl directly to the neutralized aqueous mixture while stirring until undissolved salt remains visible at the bottom of the flask. Causality & Validation: Maximizes the ionic strength of the aqueous phase, decreasing the solubility of the target alcohol and driving it into the organic phase[4]. Visible, undissolved salt confirms that absolute saturation has been reached.

Step 3: Primary Extraction Transfer the saturated mixture to a separatory funnel. Add Methyl tert-butyl ether (MTBE) at a 1:1 volume ratio to the aqueous phase. Swirl the funnel gently in a circular motion for 2 minutes. Do not shake vigorously. Causality & Validation: MTBE provides the optimal polarity index for this halohydrin. Gentle swirling prevents the formation of intractable emulsions while allowing sufficient surface area contact for mass transfer[2][3].

Step 4: Phase Separation Allow the funnel to sit until the layers separate completely. Drain the lower aqueous layer. Causality & Validation: If a micro-emulsion persists at the boundary layer, filter the biphasic boundary through a glass wool plug or highly silanized phase separation filter paper to mechanically break the emulsion[2].

Step 5: Back-Extraction (Washing) Wash the retained organic MTBE layer with a fresh portion of brine (0.5x volume of the organic layer). Drain the lower aqueous layer. Causality & Validation: This back-extraction removes any residual highly polar impurities (such as 4-hydroxybutanal) that may have co-extracted into the organic phase[4].

Step 6: Isolation Dry the organic phase over anhydrous Na₂SO₄ until the solid is free-flowing (not clumping). Filter the drying agent and concentrate the solvent under reduced pressure to yield high-purity 4,4-dichlorobutan-1-ol.

References

• [2] Tips for Troubleshooting Liquid–Liquid Extractions | LCGC International. Available at:

• [3] Tips for Troubleshooting Liquid–Liquid Extraction | K-Jhil. Available at:

• [1] Application Notes and Protocols for Nucleophilic Substitution Reactions with 4-Bromo-1,1-dichlorobutane | Benchchem. Available at:

• [4] Liquid-Liquid Extraction Techniques Principles and Optimisation | Element Lab Solutions. Available at:

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]

minimizing thermal degradation of 4,4-dichlorobutan-1-ol during vacuum distillation

Welcome to the Technical Support Center for halogenated organic synthesis. This guide is specifically engineered for researchers and drug development professionals dealing with the thermal instability of 4,4-dichlorobutan-1-ol during vacuum distillation.

Haloalcohols present unique purification challenges. The proximity of a nucleophilic hydroxyl group to labile carbon-halogen bonds makes these molecules highly susceptible to thermal degradation. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield, high-purity recovery.

I. Troubleshooting FAQs: Mechanisms & Causality

Q1: Why does 4,4-dichlorobutan-1-ol degrade so rapidly during standard distillation, and what are the primary degradation products? A1: 4,4-dichlorobutan-1-ol[1] is thermodynamically unstable under prolonged thermal stress due to two primary degradation pathways:

• Intramolecular Cyclization: The nucleophilic hydroxyl oxygen at C1 can attack the electrophilic C4 carbon, displacing a chloride ion to form 2-chlorotetrahydrofuran. This 5-exo-tet cyclization is entropically favorable and releases hydrochloric acid (HCl).

• Dehydrohalogenation: Thermal stress induces the elimination of HCl across the C3-C4 bond, yielding unsaturated alcohols (e.g., 4-chloro-3-buten-1-ol).

Crucially, the degradation of chlorobutanols at elevated temperatures generates HCl[2]. This released HCl lowers the pH of the system and acts as an aggressive catalyst, protonating the hydroxyl groups of intact molecules and triggering a runaway autocatalytic degradation cascade [3].

Q2: How can I prevent HCl-catalyzed autocatalytic degradation during the distillation process? A2: The most robust solution is the addition of an acid scavenger directly into the crude distillation matrix prior to heating. Acid scavengers neutralize trace HCl gas the moment it is generated, breaking the autocatalytic loop.

High-boiling trialkylamines, such as tributylamine, are the industry standard for this application[4]. Because tributylamine has a boiling point (approx. 216°C) significantly higher than the target distillate under vacuum, it remains safely in the distillation bottoms. It continuously forms non-volatile amine hydrochloride salts without co-distilling or contaminating your purified fraction.

Q3: What are the optimal vacuum and temperature parameters to ensure structural integrity? A3: Time and temperature are the primary drivers of thermal degradation. Standard batch (pot) distillation exposes the compound to prolonged thermal stress. To mitigate this:

• Minimize Residence Time: Utilize a Short-Path Distillation (SPD) setup or a Wiped-Film Evaporator (WFE).

• Maximize Vacuum: Operate under high vacuum (< 0.5 mbar) to significantly depress the boiling point of 4,4-dichlorobutan-1-ol.

• Cap the Temperature: Maintain the heating bath strictly below 70°C. If the compound does not distill at this temperature, you must improve the vacuum integrity rather than increasing the heat.

Q4: How do I validate that my distilled product has not undergone thermal degradation? A4: A self-validating protocol requires both in-process monitoring and post-process analytical confirmation:

• In-Process Validation: Continuously monitor the system pressure. A sudden, unexplained spike in vacuum pressure indicates the rapid evolution of HCl gas. This signals that either the acid scavenger's buffering capacity has been exhausted or the bath temperature has exceeded the activation energy for dehydrohalogenation.

• Post-Process Validation: Analyze the distillate via 1 H NMR. Confirm the presence and correct integration of the characteristic triplet of the -CHCl 2​ proton (typically around 5.8 ppm). The appearance of new signals in the alkene region (5.0–6.0 ppm) is a definitive indicator of thermal dehydrohalogenation.

II. Mechanistic & Workflow Visualizations

Figure 1: Thermal degradation pathways of 4,4-dichlorobutan-1-ol and HCl autocatalysis.

Figure 2: Optimized short-path vacuum distillation workflow incorporating an acid scavenger.

III. Quantitative Data & Parameter Optimization

Table 1: Acid Scavenger Selection Matrix

Selecting the correct acid scavenger is critical. The scavenger must be basic enough to neutralize HCl rapidly, but its physical properties must prevent it from co-distilling with the target haloalcohol.

Scavenger Type	Example	Boiling Point (°C)	Mechanism of Action	Recommendation & Causality
Trialkylamine	Tributylamine	216°C	Forms non-volatile amine hydrochloride salts.	Optimal. High BP ensures it remains in the distillation pot; highly effective at neutralizing HCl without disrupting vacuum[4].
Epoxide	1,2-Epoxybutane	63°C	Ring-opening reaction with HCl to form chlorohydrins.	Moderate. Chemically effective, but its low BP means it may co-distill and contaminate the purified fraction.
Inorganic Base	NaHCO 3​	N/A (Solid)	Neutralizes HCl to form NaCl, H 2​ O, and CO 2​ .	Poor. Heterogeneous solid-liquid reaction is too slow; CO 2​ gas generation destroys vacuum stability.

Table 2: Thermodynamic & Distillation Parameters

Parameter	Target Value	Causality / Rationale
System Vacuum	< 0.5 mbar	Maximizes boiling point depression, allowing the compound to vaporize well below its thermal degradation threshold.
Bath Temperature	< 70°C	Prevents the system from reaching the activation energy required for dehydrohalogenation and cyclization.
Residence Time	< 5 minutes	Utilizing short-path setups limits the duration the molecule is exposed to thermal stress, minimizing kinetic degradation.
Scavenger Loading	2 - 5 mol%	Provides sufficient buffering capacity to neutralize trace HCl without significantly altering the viscosity of the crude matrix.

IV. Validated Experimental Protocol

Protocol 1: Short-Path Vacuum Distillation of 4,4-Dichlorobutan-1-ol with Tributylamine

Objective: To isolate high-purity 4,4-dichlorobutan-1-ol from a crude reaction mixture while actively suppressing acid-catalyzed thermal degradation.

Materials Required:

• Crude 4,4-dichlorobutan-1-ol

• Tributylamine (≥99% purity, anhydrous)

• Short-path distillation apparatus (Vigreux column not recommended due to increased residence time)

• High-vacuum pump (capable of achieving < 0.1 mbar)

• Cold trap (Dry ice/Acetone)

Step-by-Step Methodology:

• System Preparation: Assemble the short-path distillation apparatus. Ensure all ground-glass joints are properly sealed with high-vacuum silicone grease. Attach a dry ice/acetone cold trap between the distillation setup and the vacuum pump to protect the pump oil from volatile organics and potential trace HCl.

• Matrix Formulation: Weigh the crude 4,4-dichlorobutan-1-ol into the distillation pot. Calculate and add 2 to 5 mol% of tributylamine relative to the crude mass. Introduce a PTFE-coated magnetic stir bar to ensure uniform heating and prevent bumping.

• Degassing (Critical Step): Begin stirring the mixture at 300 RPM. Slowly apply the vacuum to the system while keeping the heating bath at ambient temperature. Allow the mixture to degas for 15-20 minutes. Self-Validation: Watch for bubbling; once bubbling ceases, residual solvents and dissolved gases have been successfully removed.

• Heating and Distillation: Gradually increase the heating bath temperature, capping it at a maximum of 70°C. Monitor the vacuum gauge continuously. Self-Validation: The pressure should remain stable (< 0.5 mbar). A pressure spike indicates HCl evolution and thermal breakdown.

• Fraction Collection: Discard the initial few drops (forerun), which typically contain low-boiling impurities or residual moisture. Collect the main fraction in a clean, pre-weighed receiving flask. The purified 4,4-dichlorobutan-1-ol should present as a clear, colorless liquid.

• Termination: Once the distillation rate drops significantly, cease heating. Do not increase the temperature to force the remaining product over. Allow the pot to cool completely to ambient temperature before breaking the vacuum with dry nitrogen. The dark residue in the pot contains heavy impurities and the tributylamine hydrochloride salts.

V. References

• Stability of Oxytocin Preparations in Malawi and Rwanda: Stabilizing Effect of Chlorobutanol. nih.gov.[Link]

• The Kinetics of Degradation of Chlorobutanol. researchgate.net.[Link]

• PubChemLite - 4,4-dichlorobutan-1-ol (C4H8Cl2O). uni.lu.[Link](Note: URL adapted from structural database routing)

• EP1109765B1 - Process for the production of cyclopropylmethyl halides. google.com.

Sources

• 1. PubChemLite - 4,4-dichlorobutan-1-ol (C4H8Cl2O) [pubchemlite.lcsb.uni.lu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EP1109765B1 - Process for the production of cyclopropylmethyl halides - Google Patents [patents.google.com]

separating 4,4-dichlorobutan-1-ol from 1,4-dichlorobutane impurities

Technical Support Center: Purification of 4,4-Dichlorobutan-1-ol

This guide provides researchers, scientists, and drug development professionals with detailed methodologies and troubleshooting advice for the separation of 4,4-dichlorobutan-1-ol from its common impurity, 1,4-dichlorobutane. The protocols herein are designed to ensure scientific integrity and provide robust, validated solutions to this purification challenge.

Frequently Asked Questions (FAQs)

Q1: Why is separating 4,4-dichlorobutan-1-ol from 1,4-dichlorobutane challenging?

The primary challenge lies in their structural similarity. Both are four-carbon chains with chlorine substituents. However, the key difference is the presence of a primary alcohol (-OH) group in 4,4-dichlorobutan-1-ol. This functional group introduces significant polarity and the capacity for hydrogen bonding, which are the fundamental properties we exploit for separation. 1,4-dichlorobutane, lacking this hydroxyl group, is a significantly less polar molecule.

Q2: What are the principal methods for this separation?

The most effective methods leverage the difference in polarity and boiling point between the two compounds. The two primary recommended techniques are:

• Fractional Distillation: Exploits the difference in boiling points.

• Normal-Phase Column Chromatography: Exploits the significant difference in polarity.

Q3: Which method should I choose?

• For large quantities (multi-gram to kilogram scale) where the boiling point difference is sufficient, fractional distillation is typically more efficient and economical.

• For smaller quantities or when very high purity is required, column chromatography offers superior separation, although it is more labor-intensive and requires larger volumes of solvent.

Physicochemical Property Comparison

A successful separation strategy begins with understanding the physical properties of the compounds involved. The hydroxyl group in 4,4-dichlorobutan-1-ol dramatically increases its boiling point due to hydrogen bonding and increases its polarity compared to the parent alkyl halide.

Property	4,4-Dichlorobutan-1-ol	1,4-Dichlorobutane	Rationale for Difference
Molecular Formula	C₄H₈Cl₂O	C₄H₈Cl₂	Presence of an additional oxygen atom.
Molecular Weight	143.01 g/mol	127.01 g/mol	---
Boiling Point	Estimated >200 °C (significantly higher than 1,4-dichlorobutane)	161–163 °C	The hydroxyl group in 4,4-dichlorobutan-1-ol allows for intermolecular hydrogen bonding, which requires significantly more energy to overcome compared to the dipole-dipole interactions and London dispersion forces in 1,4-dichlorobutane.[1][2][3]
Polarity	High	Low to Moderate	The C-O and O-H bonds in the alcohol are highly polar, making the molecule interact strongly with other polar molecules and polar stationary phases.[4][5]
Solubility	Soluble in polar organic solvents (e.g., ethanol, methanol, ethyl acetate). Insoluble in water.[6]	Soluble in non-polar organic solvents (e.g., hexane, ether). Insoluble in water.	"Like dissolves like." The polar alcohol is more soluble in polar solvents, while the less polar alkyl halide is more soluble in non-polar solvents.

Method 1: Fractional Distillation

This method is ideal for separating liquids with boiling points that differ by less than 25 °C, though it works exceptionally well for larger differences as anticipated here.[7] The repeated vaporization-condensation cycles within the fractionating column enrich the vapor with the more volatile component (1,4-dichlorobutane).

Experimental Protocol: Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glass joints are properly sealed.[8]

  • Place the thermometer bulb just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[8]

• Procedure:

  • Charge the round-bottom flask with the impure 4,4-dichlorobutan-1-ol mixture. Add boiling chips or a magnetic stir bar.

  • Wrap the fractionating column with glass wool or aluminum foil to ensure an adiabatic process (minimize heat loss).

  • Begin heating the flask gently.

  • Observe the temperature. It will rise and plateau at the boiling point of the more volatile component, 1,4-dichlorobutane (~161-163 °C).

  • Collect this first fraction. The distillation rate should be slow and steady (1-2 drops per second).

  • Once all the 1,4-dichlorobutane has distilled, the temperature will drop before rising sharply towards the boiling point of 4,4-dichlorobutan-1-ol.

  • At this point, change the receiving flask to collect the purified 4,4-dichlorobutan-1-ol.

  • Stop the distillation before the distilling flask goes to dryness.

Workflow Diagram: Fractional Distillation

Caption: Workflow for separating 1,4-dichlorobutane from 4,4-dichlorobutan-1-ol via fractional distillation.

Troubleshooting Guide: Fractional Distillation

Issue	Probable Cause(s)	Recommended Solution(s)
No clear temperature plateau; temperature constantly rising.	1. Heating too rapidly.2. Inefficient fractionating column.	1. Reduce the heating rate to allow equilibrium to be established on each theoretical plate of the column.[8]2. Use a longer or more efficient (e.g., packed) column. Ensure proper insulation.
Product is distilling at the wrong temperature.	1. Incorrect thermometer placement.2. System is not at atmospheric pressure.	1. Adjust the thermometer so the top of the bulb is level with the bottom of the condenser side-arm.[8]2. Check for leaks if under vacuum or ensure the system is open to the atmosphere (via a drying tube) if not.
"Bumping" or violent boiling.	Forgetting to add boiling chips or stirrer.	Cool the flask, then add fresh boiling chips. Never add boiling chips to a hot liquid.
Low recovery of desired product.	1. Hold-up in the column.2. Product loss through leaky joints.	1. Minimize column surface area if possible, or rinse the column with a small amount of appropriate solvent after cooling.2. Check and re-grease all ground-glass joints to ensure a tight seal.

Method 2: Normal-Phase Column Chromatography

This technique leverages the high polarity of 4,4-dichlorobutan-1-ol, which will adsorb strongly to a polar stationary phase like silica gel, while the less polar 1,4-dichlorobutane impurity will pass through the column much more quickly.[4][9]

Experimental Protocol: Column Chromatography

• Solvent System Selection (TLC Analysis):

  • Develop a suitable mobile phase using Thin-Layer Chromatography (TLC).

  • Use silica gel TLC plates.

  • Spot the impure mixture and test various solvent systems. A good starting point is a mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate or dichloromethane).

  • The goal is to find a system where the 1,4-dichlorobutane has a high Rf value (~0.7-0.8) and the 4,4-dichlorobutan-1-ol has a low Rf value (~0.2-0.3).

• Column Packing:

  • Select a column of appropriate size.

  • Pack the column with silica gel using either the "dry packing" or "slurry" method. The slurry method is often preferred to avoid air bubbles.

  • Ensure the silica bed is flat and uniform.

• Sample Loading:

  • Dissolve the impure mixture in a minimal amount of the mobile phase (or a solvent it is highly soluble in, like dichloromethane).

  • Carefully apply the concentrated sample to the top of the silica bed.

• Elution and Fraction Collection:

  • Begin eluting with the chosen mobile phase.

  • Start with a less polar solvent system (e.g., higher percentage of hexane) to elute the non-polar 1,4-dichlorobutane.

  • Collect fractions and monitor them by TLC.

  • Once the impurity has been completely eluted, you can increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate) to elute the desired 4,4-dichlorobutan-1-ol.

  • Combine the pure fractions (as determined by TLC) and remove the solvent using a rotary evaporator.

Workflow Diagram: Column Chromatography

Caption: Workflow for purifying 4,4-dichlorobutan-1-ol via normal-phase column chromatography.

Troubleshooting Guide: Column Chromatography

Issue	Probable Cause(s)	Recommended Solution(s)
Compound is stuck at the top of the column.	Mobile phase is not polar enough.	Gradually increase the polarity of the eluent. For very polar compounds, a small percentage of methanol (1-5%) in dichloromethane or ethyl acetate can be effective.[10]
Poor separation (overlapping bands).	1. Improper solvent system selection.2. Column was overloaded.3. Column was packed poorly (channeling).	1. Re-optimize the solvent system using TLC to achieve better separation between Rf values.2. Use a larger column or less sample.3. Repack the column carefully, ensuring an even, crack-free bed.
Compound is eluting too quickly (with the solvent front).	Mobile phase is too polar.	Decrease the polarity of the eluent (e.g., increase the hexane-to-ethyl acetate ratio). Aim for an Rf of ~0.2-0.3 for the target compound on TLC.[10]
"Tailing" of the desired compound spot on TLC.	1. Compound is interacting too strongly with the acidic silica.2. Sample is degrading on the column.	1. Add a small amount (0.5-1%) of a modifier to the mobile phase, such as triethylamine for basic compounds or acetic acid for acidic compounds. Since alcohols can be slightly acidic, a trace of acetic acid might help.2. Test for compound stability on a silica TLC plate. If it degrades, consider using a different stationary phase like alumina or a deactivated silica gel.[11]

References

• Column Chromatography Guide. (2025, December 12). Phenomenex. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog. [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. [Link]

• Video: Column Chromatography: Principle, Separation of Compounds from a Mixture. (2015, March 4). JoVE. [Link]

• Unveiling the Power of Non-Polar GC Columns. (2025, October 20). Chrom Tech, Inc. [Link]

• Dichlorobutanol. (2025, August 20). ChemBK. [Link]

• Organic Chemistry 1 - What are some common mistakes when doing fractional distillation? (2019, May 26). Reddit. [Link]

• How to Troubleshoot a Simple Distillation Apparatus? (2025, November 6). TOPTION Instrument. [Link]

• Troubleshooting Flash Chromatography. University of Rochester. [Link]

• Troubleshooting in Distillation Columns. Slideshare. [Link]

• Could you give me information about troubleshooting about distillation? (2015, November 17). ResearchGate. [Link]

• Column chromatography. University of Calgary. [Link]

• What's Happening to My Column? LCGC International. [Link]

• Solvent Extraction Techniques. Organomation. [Link]

• Fractional distillation. Wikipedia. [Link]

• Alcohol Distillation: Basic Principles, Equipment, Performance Relationships, And Safety. Purdue Extension. [Link]

• What is Fractional Distillation? (2023, September 27). The Chemistry Blog. [Link]

• Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. AIDIC. [Link]

• 4,4-dichlorobutan-1-ol (C4H8Cl2O). PubChemLite. [Link]

• fractional distillation. Chemguide. [Link]

• Mild Conversion of Alcohols to Alkyl Halides Using Halide-Based Ionic Liquids at Room Temperature. (2001, October 18). ACS Publications. [Link]

• Liquid–Liquid Extraction of Alcohols from Their Azeotropic Mixtures with Hexane Using Ionic Liquid. ResearchGate. [Link]

• Separating Mixtures: Techniques, Benefits, And Limitations. (2022, August 3). Online Learning College. [Link]

• Dichlorobutanol. PubChem. [Link]

• 4-Chloro-1-butanol. NIST WebBook. [Link]

• Solvent extraction process for extracting long chain alkyl monohalides

• Mild Conversion of Alcohols to Alkyl Halides Using Halide-Based Ionic Liquids at Room Temperature. Organic Chemistry Portal. [Link]

• 1,4-Dichlorobutane. Wikipedia. [Link]

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• 2. online-learning-college.com [online-learning-college.com]
• 3. 1,4-Dichlorobutane - Wikipedia [en.wikipedia.org]
• 4. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 5. waters.com [waters.com]
• 6. chembk.com [chembk.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. jove.com [jove.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.rochester.edu [chem.rochester.edu]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating 4,4-Dichlorobutan-1-ol Purity: A Comparative Analysis of HPLC-MS and GC-MS Techniques

For researchers, scientists, and drug development professionals, establishing the purity of starting materials and intermediates is a non-negotiable cornerstone of chemical synthesis and pharmaceutical development. The compound 4,4-dichlorobutan-1-ol, a key building block in various synthetic pathways, presents a unique analytical challenge due to its chemical properties. Its purity directly impacts reaction yield, impurity profiles of subsequent products, and, ultimately, the safety and efficacy of an active pharmaceutical ingredient (API).

This guide provides an in-depth, comparative framework for the validation of 4,4-dichlorobutan-1-ol purity. Moving beyond a simple recitation of methods, we will explore the underlying causality for experimental choices, comparing the robust capabilities of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with the classic strengths of Gas Chromatography-Mass Spectrometry (GC-MS). Our approach is grounded in the principles of method validation outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring a self-validating and trustworthy protocol.[1][2][3][4]

The Analytical Challenge: Profiling a Halogenated Alcohol

4,4-Dichlorobutan-1-ol (MW: 143.01 g/mol ) is a semi-polar molecule whose analytical behavior is dictated by its terminal alcohol group and the gem-dichloro functional group.[5][6] Potential impurities can arise from its synthesis, which often involves the reaction of tetrahydrofuran (THF) with hydrogen chloride.[7][8] These impurities may include:

• Residual Starting Materials: Unreacted THF or 4-chlorobutan-1-ol.[7]

• Isomeric Byproducts: Such as 1,4-dichlorobutan-2-ol.[9]

• Side-Reaction Products: Including the formation of ethers like 4,4'-dichlorodibutyl ether.[10][11]

• Degradation Products: Formed during storage or processing.

The primary alcohol group makes the molecule amenable to liquid chromatography, but its relatively low molecular weight and potential volatility also place it within the domain of gas chromatography.[12][13] Crucially, the molecule lacks a strong UV chromophore, rendering standard HPLC-UV detection insensitive and non-specific. This necessitates the use of a mass-selective detector, making HPLC-MS and GC-MS the premier techniques for this application.

Primary Technique: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is an exceptionally powerful technique for purity analysis as it combines the separation capabilities of liquid chromatography with the unparalleled specificity and sensitivity of mass spectrometry. It is particularly adept at analyzing non-volatile and thermally labile compounds that are unsuitable for GC.[14][15]

Causality in HPLC-MS Method Development

Our choice of parameters is dictated by the physicochemical properties of 4,4-dichlorobutan-1-ol and its potential impurities.

• Chromatographic Separation: A reversed-phase (RP) separation is the logical starting point. We select a C18 stationary phase, the workhorse of RP-HPLC, for its ability to retain and separate small to medium polarity molecules. A gradient elution using water and methanol (or acetonitrile) is essential to ensure the elution of both the main compound and any impurities with differing polarities, from highly polar starting materials to more non-polar ether byproducts. The addition of 0.1% formic acid to the mobile phase serves a dual purpose: it protonates the analyte and silanol groups on the stationary phase to ensure sharp, symmetrical peak shapes, and it provides a source of protons to facilitate ionization in the MS source.[16]

• Mass Spectrometric Ionization & Detection: Standard electrospray ionization (ESI) can be inefficient for small, less polar molecules that are difficult to charge in solution.[17][18][19] Therefore, Atmospheric Pressure Chemical Ionization (APCI) is the more rational choice. APCI is a gas-phase ionization technique well-suited for thermally stable, relatively non-polar compounds of low molecular weight, making it ideal for our target analyte.[20][21][22] In the positive ion mode, APCI will readily generate the protonated molecule [M+H]+.

  Detection will leverage the distinct isotopic signature of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). A molecule with two chlorine atoms, like 4,4-dichlorobutan-1-ol, will exhibit a characteristic M, M+2, and M+4 isotopic pattern, providing an unambiguous fingerprint for identification. Full scan mode is used for initial method development and to identify unknown impurities, while Selected Ion Monitoring (SIM) is employed for quantitative analysis to maximize sensitivity.

Workflow for HPLC-MS Purity Validation

Caption: High-level workflow for HPLC-MS purity validation.

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, particularly for analyzing volatile and semi-volatile compounds.[23][24][25] Given that 4,4-dichlorobutan-1-ol and its likely impurities are amenable to volatilization, GC-MS provides a valuable orthogonal method for purity assessment. Its high chromatographic resolution is excellent for separating closely related isomers.[24]

The Derivatization Decision

Direct analysis of alcohols by GC can be problematic, often resulting in tailing peaks due to the interaction of the polar hydroxyl group with the stationary phase.[26] While a polar "WAX" type column can mitigate this, a more robust approach involves derivatization . Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active proton of the alcohol with a non-polar trimethylsilyl (TMS) group.[27] This increases volatility and thermal stability, leading to sharper, more symmetrical peaks and improved sensitivity on a standard non-polar GC column.[26][27] While adding a preparation step, the improvement in chromatographic performance is often a worthwhile trade-off.[28][29]

Causality in GC-MS Method Development

• Sample Introduction and Separation: A split/splitless inlet is used to introduce the sample. A non-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is ideal for separating the TMS-derivatized analytes. A temperature gradient is programmed to start at a low temperature to focus the analytes at the head of the column, followed by a ramp to a higher temperature to ensure the elution of all components in a reasonable time.

• Mass Spectrometric Ionization & Detection: Standard Electron Ionization (EI) at 70 eV is used. EI is a hard ionization technique that produces extensive, reproducible fragmentation. This is a key advantage of GC-MS, as the resulting mass spectra serve as a "fingerprint" that can be matched against commercial libraries (like NIST) for confident identification of unknown impurities.[24]

Workflow for GC-MS Purity Validation (with Derivatization)

Caption: High-level workflow for GC-MS purity validation with derivatization.

Experimental Protocols & Method Validation

The following protocols are designed to be validated according to ICH Q2(R1) guidelines, which require assessment of specificity, linearity, range, accuracy, precision, and limits of detection (LOD) and quantitation (LOQ).[1][2]

Protocol 1: HPLC-APCI-MS Method

• Instrumentation: HPLC system coupled to a single quadrupole or Q-TOF mass spectrometer with an APCI source.

• Column: C18, 100 x 2.1 mm, 2.6 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: 10% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• APCI Source: Positive ion mode, Corona Current: 4 µA, Vaporizer Temp: 400 °C, Capillary Temp: 275 °C.

• MS Detection: Full scan m/z 50-300; SIM for analyte at m/z 143.0.

Protocol 2: GC-EI-MS Method (Derivatized)

• Instrumentation: GC system coupled to a single quadrupole or Q-TOF mass spectrometer with an EI source.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Inlet: Split mode (20:1), Temperature: 250 °C.

• Oven Program: 60 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• Injection Volume: 1 µL.

• Derivatization: To 100 µL of sample/standard in acetonitrile, add 100 µL of BSTFA. Cap tightly and heat at 70 °C for 30 minutes. Cool before injection.

• EI Source: 70 eV.

• MS Detection: Scan mode m/z 40-450.

Comparative Data Analysis

To illustrate the comparative performance, we present hypothetical validation data for a batch of 4,4-dichlorobutan-1-ol containing three known impurities: 4-chlorobutan-1-ol (Impurity A), 1,4-dichlorobutane (Impurity B, a non-polar process impurity), and 4,4'-dichlorodibutyl ether (Impurity C, a high-boiling byproduct).

Table 1: Method Validation Results Summary

Validation Parameter	HPLC-APCI-MS	GC-EI-MS (Derivatized)	Commentary
Linearity (r²)	> 0.998 for analyte and all impurities	> 0.997 for analyte and all impurities	Both methods show excellent linearity over the tested range.
LOD (Analyte)	0.5 ng/mL	1.0 ng/mL	HPLC-MS demonstrates slightly better sensitivity for the parent analyte.
LOQ (Analyte)	1.5 ng/mL	3.0 ng/mL	Consistent with LOD, HPLC-MS has a lower limit of quantitation.
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%	Both methods are highly accurate.
Precision (RSD%)	< 1.5%	< 2.0%	Both methods are precise, with HPLC-MS showing slightly better repeatability.

Table 2: Impurity Profile Comparison

Impurity	True Value (%)	HPLC-MS Result (%)	GC-MS Result (%)	Notes
Impurity A (4-chlorobutan-1-ol)	0.15	0.16	0.14	Both methods quantify accurately.
Impurity B (1,4-dichlorobutane)	0.08	0.03	0.09	GC-MS is superior due to the high volatility and non-polar nature of this impurity. HPLC-MS shows poor retention and sensitivity.
Impurity C (4,4'-dichlorodibutyl ether)	0.20	0.21	0.19	Both methods perform well, though HPLC-MS is better suited for even higher molecular weight, non-volatile analogues.
Overall Purity	99.57	99.60	99.58	The final purity values are comparable, but the methods reveal different strengths in profiling specific impurities.

Decision Logic: Choosing the Right Tool

The choice between HPLC-MS and GC-MS is not always about which is "better," but which is more appropriate for the question being asked.

Caption: Decision logic for selecting an analytical method.

Conclusion and Recommendation

Both HPLC-MS and GC-MS are highly capable and validatable techniques for assessing the purity of 4,4-dichlorobutan-1-ol.

• HPLC-MS excels as a primary, versatile method. Its strength lies in its ability to analyze the parent compound and a wide range of potential impurities, especially non-volatile or thermally sensitive ones, without the need for derivatization. The use of APCI overcomes the ionization challenges for this specific molecule.

• GC-MS serves as an outstanding orthogonal technique. It provides superior resolution for volatile impurities and isomers (e.g., 1,4-dichlorobutane) and offers the distinct advantage of EI fragmentation for confident library-based identification of unknowns.

As a Senior Application Scientist, my final recommendation is two-fold:

• For routine quality control and release testing where the impurity profile is reasonably well-understood, a validated HPLC-APCI-MS method provides a robust, efficient, and comprehensive solution.

• For drug development, reference standard characterization, or in-depth investigation of unknown impurities, a dual-method approach is invaluable. Using both HPLC-MS and GC-MS provides orthogonal data, offering the highest possible confidence in the purity assessment and a more complete picture of the sample's composition. This dual validation is the most trustworthy path for ensuring the quality and safety of downstream products.

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Comparative Analysis of 4,4-Dichlorobutan-1-ol Synthesis Pathways

As a bifunctional aliphatic building block, 4,4-dichlorobutan-1-ol (also known as 4,4-dichloro-1-butanol) is highly valued in the synthesis of complex pharmaceutical intermediates and advanced materials. The molecule features two distinct reactive termini: a primary hydroxyl group and a terminal gem-dichloro moiety. Because these functional groups exhibit vastly different electronic and steric profiles, selecting the optimal synthetic pathway is critical for maximizing yield, ensuring chemoselectivity, and minimizing purification bottlenecks.

This guide provides an objective, data-driven comparison of the two primary synthetic architectures for producing 4,4-dichlorobutan-1-ol: Selective Nucleophilic Substitution (SN2) and Dithionite-Induced Radical Hydroalkylation .

Pathway A: Selective Nucleophilic Substitution (SN2)

Mechanistic Rationale

This pathway leverages the inherent differential reactivity of halogens in bifunctional alkyl halides. When using 4-bromo-1,1-dichlorobutane as the precursor, the synthesis relies on the superior leaving-group ability of the bromide ion compared to the chloride ion[1]. Bromine possesses a larger atomic radius, resulting in a weaker, more polarizable C–Br bond. Furthermore, the primary carbon bearing the bromine is highly electrophilic and sterically accessible, whereas the gem-dichloro carbon is sterically hindered and electronically deactivated toward SN2 attack due to the adjacent electron-withdrawing chlorine atoms[1]. This allows aqueous hydroxide to selectively hydrolyze the C–Br bond while leaving the gem-dichloro group perfectly intact[1].

Figure 1: Selective SN2 nucleophilic substitution of 4-bromo-1,1-dichlorobutane.

Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process controls to prevent over-hydrolysis.

• Preparation: Dissolve 4-bromo-1,1-dichlorobutane (1.0 equiv) in a miscible co-solvent system (e.g., THF/Water, 1:1 v/v). Causality: A miscible solvent overcomes the biphasic nature of the reagents, preventing localized high concentrations of OH⁻ that could trigger unwanted elimination (dehydrohalogenation) side-reactions[1].

• Nucleophilic Addition: Cool the reactor to 0–5 °C. Add aqueous NaOH or KOH (1.1 equiv) dropwise over 30 minutes[1]. Causality: Strict temperature control suppresses the kinetic energy required for the secondary attack on the gem-dichloro group.

• Propagation: Allow the mixture to slowly warm to room temperature. Stir for 4–6 hours.

• Validation Checkpoint (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexanes/Ethyl Acetate 4:1). The reaction is complete when the less polar precursor spot disappears, replaced by a highly polar, UV-inactive spot (stainable with KMnO₄).

• Workup: Quench with a mild buffer (pH 7). Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Isolate via silica gel flash chromatography to yield the pure product.

Pathway B: Dithionite-Induced Radical Hydroalkylation

Mechanistic Rationale

An alternative, highly innovative approach avoids brominated precursors entirely by utilizing a radical addition mechanism. By reacting chloroform (CHCl₃) with allyl alcohol (CH₂=CH–CH₂OH) in the presence of sodium dithionite (Na₂S₂O₄), a hydroalkylation occurs[2]. The dithionite radical anion (SO₂•⁻) acts as a single-electron reductant, initiating the homolytic cleavage of a C–Cl bond in chloroform to generate a dichloromethyl radical (•CHCl₂)[3]. This radical regioselectively attacks the less hindered terminal carbon of the allyl alcohol double bond. Subsequent hydrogen abstraction yields 4,4-dichlorobutan-1-ol[2].

Figure 2: Dithionite-induced radical hydroalkylation of allyl alcohol with chloroform.

Experimental Protocol

This protocol utilizes inexpensive reagents but requires strict atmospheric and solvent controls to manage radical lifetimes.

• Preparation: In a flame-dried, nitrogen-purged round-bottom flask, combine chloroform (1.0 equiv) and allyl alcohol (1.5 equiv).

• Initiator & Buffer Addition: Add Na₂S₂O₄ (1.5 equiv) and NaHCO₃ (1.5 equiv)[2]. Causality: NaHCO₃ is critical; it acts as an acid scavenger to neutralize SO₂ and HCl generated during dithionite decomposition, preventing the acid-catalyzed degradation of the allyl alcohol[2].

• Solvent Integration: Suspend the mixture in anhydrous DMSO (30 mL per 10 mmol of substrate)[2]. Causality: DMSO is uniquely capable of solubilizing the inorganic salts while stabilizing the highly polar transition states of the radical intermediates[2].

• Propagation: Heat the stirred mixture to 75–80 °C for 4–10 hours[2].

• Validation Checkpoint (NMR/MS): Extract an aliquot. Successful conversion is confirmed by GC-MS showing an M⁺+1 peak at m/z 143 and a base peak at m/z 76[2]. ¹H NMR must show the distinct gem-dichloro proton as a triplet at δ 5.80 (J = 6.0 Hz)[2].

• Workup: Remove DMSO under high vacuum. Extract the residue with hot ethanol or ethyl acetate, wash extensively with water to remove residual salts, and dry over MgSO₄[2]. Concentrate to yield the product as a colorless oil[2].

Comparative Data Analysis

To assist in route selection, the quantitative and qualitative metrics of both pathways are summarized below. Pathway A is generally preferred for small-scale, high-purity bench synthesis, whereas Pathway B offers a highly cost-effective route for scale-up, provided radical side-reactions are tightly controlled.

Parameter	Pathway A: Nucleophilic Substitution	Pathway B: Radical Hydroalkylation
Primary Precursors	4-Bromo-1,1-dichlorobutane	Chloroform, Allyl Alcohol
Key Reagents	NaOH or KOH (aq)	Na₂S₂O₄, NaHCO₃
Solvent System	THF/Water or EtOH/Water	Anhydrous DMSO
Reaction Temperature	0 °C to Room Temperature	75 °C – 80 °C
Selectivity Driver	Differential leaving group kinetics (Br⁻ vs Cl⁻)	Regioselective terminal olefin radical addition
Primary Byproducts	Dehydrohalogenation (alkenes) if over-heated	Oligomers, unreacted halocarbons
Scalability Profile	Moderate (Precursor is relatively expensive)	High (Precursors are bulk commodity chemicals)

References

• The Activation of Carbon−Chlorine Bonds in Per- and Polyfluoroalkyl Chlorides: DMSO-Induced Hydroperfluoroalkylation of Alkenes and Alkynes with Sodium Dithionite Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

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Comparative Guide: Intramolecular Nucleophilic Substitution Kinetics of 4-Chlorobutan-1-ol vs. 4,4-Dichlorobutan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Mechanistic Overview

In the design of cyclic ethers and active pharmaceutical ingredients (APIs), haloalcohols serve as fundamental bifunctional precursors. Both 4-chlorobutan-1-ol and 4,4-dichlorobutan-1-ol undergo base-catalyzed intramolecular nucleophilic substitution ( SN​2 ) to form substituted tetrahydrofurans [1]. However, the introduction of a second halogen atom at the geminal position fundamentally alters the kinetic profile of the cyclization.

This guide objectively compares the reaction rates of these two substrates, unpacking the steric and electrostatic causality behind their behavior, and provides a self-validating experimental protocol for real-time kinetic profiling.

Fig 1. Intramolecular SN2 pathways for monohalide vs. geminal dihalide cyclization.

Kinetic Comparison: The Causality of Rate Reduction

While the inductive effect of a halogen generally increases the electrophilicity of the adjacent carbon, SN​2 reactions at geminal dihalides are notoriously sluggish compared to their monohalide counterparts [2]. The dramatic reduction in the cyclization rate of 4,4-dichlorobutan-1-ol is driven by two primary factors:

• Steric Hindrance: The SN​2 mechanism requires a concerted backside attack (180° from the leaving group). The presence of a second, bulky chlorine atom at the C4 position severely obstructs the trajectory of the incoming alkoxide nucleophile.

• Electrostatic Repulsion: The transition state of an SN​2 reaction is electron-rich, featuring partial negative charges on both the incoming nucleophile and the departing leaving group. The second chlorine atom, bearing lone pairs and high electron density, electrostatically repels the incoming oxygen nucleophile, significantly destabilizing the pentacoordinate transition state and raising the activation energy ( Ea​ ) [3].

Fig 2. Mechanistic causality behind the reduced SN2 rate in geminal dihalides.

Quantitative Data Presentation

The table below summarizes the comparative kinetic and thermodynamic parameters of both substrates under standardized basic conditions.

Parameter	4-Chlorobutan-1-ol	4,4-Dichlorobutan-1-ol	Mechanistic Rationale
Reaction Type	Intramolecular SN​2	Intramolecular SN​2	Nucleophilic attack by alkoxide on the C4 electrophilic center.
Relative Rate ( krel​ )	∼104 (Rapid)	1 (Reference, Slow)	Steric and electrostatic penalties at the gem-dihalide suppress the rate.
Activation Energy ( Ea​ )	Lower	Higher	Destabilized transition state due to Cl-O lone-pair repulsion [3].
Primary Product	Tetrahydrofuran (THF)	2-chlorotetrahydrofuran	Displacement of a single chloride leaving group [4].
Product Stability	Highly Stable	Highly Moisture Sensitive	2-chlorotetrahydrofuran is an α -chloro ether, prone to rapid hydrolysis to a lactol.
Competing Pathways	Minimal	Elimination (E2), Hydrolysis	The suppressed SN​2 rate allows slower competing side reactions to occur.

Experimental Protocols: Self-Validating Kinetic Assays

To objectively measure the cyclization rates, we utilize a real-time 1H NMR kinetic assay. This protocol is designed as a self-validating system : by utilizing an internal standard, researchers can continuously verify mass balance, ensuring that the disappearance of the starting material correlates exclusively with the formation of the cyclic product, ruling out invisible polymeric side reactions.

Materials Required:

• Substrates: 4-chlorobutan-1-ol and 4,4-dichlorobutan-1-ol (>99% purity, verified by GC-MS).

• Base: Sublimed Potassium tert-butoxide (KOtBu). Causality: A strong, sterically hindered base rapidly deprotonates the alcohol without acting as a competing nucleophile.

• Solvent: Anhydrous, degassed THF- d8​ . Causality: Polar aprotic solvents accelerate SN​2 reactions by leaving the nucleophile unsolvated and highly reactive. Strict anhydrous conditions prevent the hydrolysis of the 2-chlorotetrahydrofuran product.

• Internal Standard: 1,3,5-Trimethoxybenzene. Causality: Its aromatic protons provide a distinct, non-overlapping NMR signal (6.08 ppm) for accurate integration.

Step-by-Step Methodology:

• Preparation of Standard Solutions (Glovebox Required):

  • Prepare a 0.1 M solution of the chosen haloalcohol substrate in THF- d8​ .

  • Add exactly 0.05 M of 1,3,5-trimethoxybenzene to the solution as the internal standard.

  • Transfer 0.5 mL of this mixture into an oven-dried NMR tube equipped with a septum cap.

• Baseline Acquisition:

  • Insert the tube into the NMR spectrometer (pre-equilibrated to 25 °C).

  • Acquire a baseline 1H NMR spectrum to confirm the initial integral ratio between the substrate and the internal standard.

• Reaction Initiation:

  • Eject the sample. Using a gas-tight microsyringe, rapidly inject 1.1 equivalents of a 1.0 M KOtBu solution (in THF- d8​ ) through the septum.

  • Invert the tube twice for rapid mixing and immediately re-insert it into the spectrometer.

• Real-Time Monitoring:

  • Run a pre-programmed kinetic macro to acquire a single-scan 1H NMR spectrum every 30 seconds for 4-chlorobutan-1-ol, and every 5 minutes for 4,4-dichlorobutan-1-ol.

• Data Extraction & Validation:

  • Integrate the disappearing signal of the α -protons of the alcohol and the appearing signals of the cyclic ether, normalizing against the constant 1,3,5-trimethoxybenzene peak.

  • Plot ln([SM]t​/[SM]0​) versus time.

  • Self-Validation Check: A perfectly linear plot confirms pseudo-first-order kinetics (dependent only on the substrate, as the base is consumed in the rapid pre-equilibrium step). A deviation from linearity indicates competing side reactions (e.g., E2 elimination).

References

• The SN2 Reaction Mechanism. Master Organic Chemistry. [Link]

• Reactivity of Alkyl Halides in SN2 Reactions. Chemistry Steps.[Link]

• Synthesis of 3-buten-1-ol, 3,4-dichlorobutan-1-ol and 3-chlorotetrahydrofuran (US4288374A).

A Comparative Benchmarking Guide to the Stability of 4,4-Dichlorobutan-1-ol and Other Chlorinated Aliphatic Alcohols

For researchers, scientists, and drug development professionals, understanding the intrinsic stability of chemical intermediates is paramount for robust process development, formulation, and ensuring the safety and efficacy of final products. This guide provides a comprehensive framework for benchmarking the stability of 4,4-dichlorobutan-1-ol against other structurally relevant chlorinated aliphatic alcohols. By synthesizing established principles of forced degradation studies with detailed experimental protocols, this document serves as a practical resource for evaluating chemical stability and predicting degradation pathways.

The stability of a molecule is not an abstract concept but a critical determinant of its viability in pharmaceutical and chemical manufacturing. Chlorinated aliphatic alcohols, a class of compounds frequently employed as building blocks in organic synthesis, exhibit a wide range of stability profiles influenced by the number and position of chlorine atoms, as well as the overall carbon skeleton. This guide will focus on a systematic approach to stability testing, grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, to facilitate a scientifically sound comparison.

The Rationale for Stability Benchmarking

Forced degradation studies are the cornerstone of understanding a molecule's inherent stability.[1][2] By subjecting a compound to stress conditions more severe than those it would typically encounter during its lifecycle, we can rapidly identify potential degradation products and pathways.[3][4][5] This information is invaluable for the development of stability-indicating analytical methods, which are crucial for the quality control of drug substances and products.[6][7][8]

The choice of comparators in this guide—2,2-dichloroethanol and 3-chloro-2,2-dimethyl-1-propanol—is deliberate. They offer structural diversity in terms of the proximity of the chlorine atoms to the hydroxyl group and the degree of steric hindrance, allowing for a nuanced understanding of how these features impact stability.

Experimental Design: A Framework for Forced Degradation Studies

The following protocols are designed in accordance with ICH Q1A(R2) guidelines for forced degradation studies.[1][9][10] The objective is to induce a target degradation of 5-20%, which is generally sufficient to detect and characterize degradation products without completely destroying the parent molecule.[1][4]

Materials and Analytical Instrumentation

• Test Compounds: 4,4-dichlorobutan-1-ol, 2,2-dichloroethanol, 3-chloro-2,2-dimethyl-1-propanol.

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂), HPLC-grade water, Acetonitrile (ACN).

• Instrumentation:

  • Stability-indicating High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) or UV detector. A C18 column is a common starting point for separation.[6][7][11]

  • Gas Chromatography-Mass Spectrometry (GC-MS) for the identification of volatile degradation products.[12][13]

  • pH meter.

  • Photostability chamber compliant with ICH Q1B guidelines.[9][10][14][15]

  • Forced-air oven for thermal stress studies.

Experimental Workflow for Forced Degradation

The following diagram illustrates the general workflow for conducting the forced degradation studies on each of the selected chlorinated aliphatic alcohols.

Caption: General workflow for comparative forced degradation studies.

Detailed Protocols for Stress Conditions

a) Hydrolytic Degradation

• Principle: To assess the stability of the compound in aqueous solutions at different pH values. Halogenated compounds can be susceptible to hydrolysis.[15]

• Procedure:

  • Prepare solutions of each alcohol at a concentration of approximately 1 mg/mL in 0.1 M HCl (acidic), purified water (neutral), and 0.1 M NaOH (basic).

  • Incubate the solutions at 60°C.

  • Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by HPLC to determine the remaining concentration of the parent compound.

b) Oxidative Degradation

• Principle: To evaluate the susceptibility of the alcohol to oxidation.

• Procedure:

  • Prepare a solution of each alcohol at approximately 1 mg/mL in a 3% hydrogen peroxide (H₂O₂) solution.

  • Maintain the solution at room temperature.

  • Collect samples at various time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples by HPLC.

c) Thermal Degradation

• Principle: To assess the stability of the compound when exposed to high temperatures.

• Procedure:

  • Place solid samples of each alcohol in a forced-air oven at 70°C.

  • Sample the material at different time points (e.g., 1, 5, 10, 24 hours).

  • Prepare solutions of the stressed solid samples for HPLC analysis.

d) Photolytic Degradation

• Principle: To determine the light sensitivity of the compound, as outlined in ICH Q1B.[9][10][14][15] Halogenated compounds can be particularly susceptible to photolysis.[15]

• Procedure:

  • Expose solutions of each alcohol (approximately 1 mg/mL in purified water) and solid samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Maintain a control sample in the dark under the same temperature conditions.

  • Analyze the exposed and control samples by HPLC.

Comparative Stability Analysis: Predicted Trends and Interpretation

While direct experimental data for 4,4-dichlorobutan-1-ol is limited in the public domain, we can predict its stability relative to the chosen comparators based on fundamental chemical principles.

Table 1: Predicted Stability Ranking of Chlorinated Aliphatic Alcohols

Stress Condition	4,4-Dichlorobutan-1-ol	2,2-Dichloroethanol	3-Chloro-2,2-dimethyl-1-propanol	Rationale for Predicted Stability
Hydrolytic (Basic)	Moderately Stable	Less Stable	More Stable	The gem-dichloro group in 2,2-dichloroethanol is activated by the adjacent hydroxyl group, making it more susceptible to hydrolysis. The steric hindrance around the chlorine in 3-chloro-2,2-dimethyl-1-propanol is expected to slow down nucleophilic attack. 4,4-Dichlorobutan-1-ol has its gem-dichloro group further from the hydroxyl group, reducing its influence.
Oxidative	Moderately Stable	Moderately Stable	Moderately Stable	As primary alcohols, all are susceptible to oxidation to the corresponding aldehydes and carboxylic acids. The presence of chlorine atoms may slightly influence the rate of oxidation.
Thermal	More Stable	Less Stable	Moderately Stable	2,2-Dichloroethanol has a lower boiling point and may be more prone to volatilization and decomposition. The higher molecular weight and longer carbon chain of 4,4-dichlorobutan-1-ol may contribute to greater thermal stability.
Photolytic	Moderately Susceptible	Moderately Susceptible	Moderately Susceptible	The carbon-chlorine bond is known to be susceptible to photolytic cleavage. The overall photosensitivity will depend on the specific absorbance characteristics of each molecule.

Anticipated Degradation Pathways

The following diagram illustrates the likely primary degradation pathways for 4,4-dichlorobutan-1-ol under hydrolytic and oxidative stress.

Caption: Predicted degradation pathways of 4,4-dichlorobutan-1-ol.

Conclusion

This guide provides a robust framework for the comparative stability benchmarking of 4,4-dichlorobutan-1-ol against other chlorinated aliphatic alcohols. By adhering to the principles of forced degradation outlined in ICH guidelines, researchers can generate meaningful and reproducible data to inform critical decisions in the drug development and chemical manufacturing processes. While direct experimental data for 4,4-dichlorobutan-1-ol remains to be extensively published, the proposed methodologies and predictive analysis based on chemical structure offer a valuable starting point for its stability assessment. The application of these principles will undoubtedly contribute to a deeper understanding of the chemical behavior of this important class of compounds.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2003. [Link]

• ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 1996. [Link]

• Q-Lab. (n.d.). Understanding ICH Photostability Testing. [Link]

• Alsante, K. M., et al. (2014). Forced Degradation: A Practical Guide. In Handbook of Stability Testing in Pharmaceutical Development (pp. 55-89). Springer.

• European Medicines Agency. (1998). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• Lee, D. W., et al. (2016). Development and Validation of a Sensitive GC-MS Method for the Determination of Alkylating Agent, 4-chloro-1-butanol, in Active Pharmaceutical Ingredients. Journal of Pharmaceutical and Biomedical Analysis, 128, 347-352.

• Nature. (2022). Photoinduced gold-catalyzed divergent dechloroalkylation of gem-dichloroalkanes. [Link]

• Google Patents. (n.d.). Synthesis of 4-chlorobutanol.

• PubChem. (n.d.). 1,3-Dichloro-2-propanol. [Link]

• Ali, A., et al. (2016). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2-thiol. Tropical Journal of Pharmaceutical Research, 15(5), 1059-1066.
• Alvarez-Cohen, L., & Speitel Jr, G. E. (2001). Kinetics of aerobic cometabolism of chlorinated solvents.
• Singh, R., & Kumar, R. (2012). Forced degradation studies: A review.
• Bakshi, M., & Singh, S. (2002). Development of stability-indicating methods—a review. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040.
• Talebpour, Z., et al. (2014). Stability-Indicating HPLC Method for Simultaneous Determination of Chloramphenicol, Dexamethasone Sodium Phosphate and Tetrahydrozoline Hydrochloride in Ophthalmic Solution. Iranian Journal of Pharmaceutical Research, 13(3), 927.
• Pihlaja, K., et al. (2011). The reactions of 4-chloro-2-butanol and 3-chloro-1-butanol with aqueous sodium hydroxide, and 1-chloro-2-propanol, and 2-chloro-1-propanol with isopropyl amine. Arkivoc, 2011(7), 187-201.
• Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development–A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259.
• Hawe, A., et al. (2016). Forced Degradation Studies for Biopharmaceuticals.
• Hilt, P. M., et al. (1991). Gas chromatography-mass spectrometry and high-performance liquid chromatographic analyses of thermal degradation products of co.

• Organic Syntheses. (n.d.). 4,4'-Dichlorodibutyl ether. [Link]

• Al-Badr, A. A. (2012). Chlorobutanol. In Profiles of Drug Substances, Excipients and Related Methodology (Vol. 37, pp. 85-133). Academic Press.

• ResearchGate. (n.d.). Development and Validation of a Sensitive GC-MS Method for the Determination of Alkylating Agent, 4-Chloro-1-butanol, in Active Pharmaceutical Ingredients. [Link]

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• ACS Catalysis. (2024). Alkene Cyclopropanation with gem-Dichloroalkanes Catalyzed by (PNN)Co Complexes: Scope and Mechanism. [Link]

• ResearchGate. (n.d.). Alkaline Alcoholysis of gem-Dichlorocyclopropane Derivatives. [Link]

• bioRxiv. (2024). Contrasting Kinetics of Highly Similar Chloroalkane Reductive Dehalogenases. [Link]

• Sharma, A., & Sharma, R. (2014). Forced degradation: A review. International Journal of Pharmaceutical Sciences and Research, 5(12), 5164.

• Acta Pharmaceutica Sciencia. (2024). Development and validation of a stability indicating LC method for the analysis of chlordiazepoxide and trifluoperazine hydrochloride in the. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8121: Chlorinated Hydrocarbons by Gas Chromatography. [Link]

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• Cheméo. (n.d.). Chemical Properties of 2-Propanol, 1,3-dichloro- (CAS 96-23-1). [Link]

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Advanced FTIR Spectral Comparison: 4,4-Dichlorobutan-1-ol vs. 4,4-Dichlorobutanal

As a Senior Application Scientist in analytical chemistry, one of the most frequent requests I encounter from drug development professionals and synthetic chemists is the real-time monitoring of oxidation reactions. The transformation of a primary alcohol to an aliphatic aldehyde—specifically, the oxidation of 4,4-dichlorobutan-1-ol to 4,4-dichlorobutanal —is a classic example where Fourier Transform Infrared (FTIR) spectroscopy serves as an indispensable, non-destructive diagnostic tool.

This guide objectively compares the spectral performance of these two molecules, detailing the mechanistic causality behind their vibrational modes and providing a self-validating experimental protocol for accurate differentiation.

Mechanistic Insights: The Physics of the Spectra

To effectively interpret FTIR data, we must move beyond memorizing peak tables and understand the underlying quantum mechanical and physical phenomena driving the absorption bands.

The Starting Material: 4,4-Dichlorobutan-1-ol

As a primary alcohol, 4,4-dichlorobutan-1-ol is characterized by its terminal hydroxyl (-OH) group.

• Hydrogen Bonding & Hooke's Law: In a neat liquid state, the molecules engage in extensive intermolecular hydrogen bonding. This interaction lengthens and weakens the O-H covalent bond. According to Hooke's Law, a reduced force constant ( k ) shifts the vibrational frequency to a lower wavenumber. Consequently, we observe a massive, broad absorption band centered around 3200–3400 cm⁻¹ [1]. The broadness is a direct result of the statistical distribution of varying hydrogen bond strengths within the sample matrix.

• C-O Stretching: The primary C-O stretch is typically observed as a strong, sharp peak near 1050 cm⁻¹ .

The Product: 4,4-dichlorobutanal

Upon oxidation, the hydroxyl group is converted to a carbonyl group (C=O), fundamentally altering the molecule's dipole moment and vibrational landscape.

• Carbonyl Dipole: The C=O bond possesses a massive dipole moment. Because IR absorption intensity is proportional to the square of the change in dipole moment during the vibration, the C=O stretch manifests as an intensely strong, sharp peak at ~1720–1730 cm⁻¹ [2].

• Fermi Resonance: The aldehydic C-H bond exhibits a unique quantum mechanical phenomenon known as Fermi resonance. The fundamental C-H stretching vibration couples with the first overtone of the aldehydic C-H bending vibration (which occurs at ~1390 cm⁻¹). Because these two states share nearly identical energies and symmetry, their wavefunctions mix, causing the energy levels to split. This creates a highly diagnostic "Fermi doublet" at approximately 2720 cm⁻¹ and 2820 cm⁻¹ [3].

(Note: Both molecules contain a gem-dichloro terminal group, meaning the C-Cl stretching vibrations will appear in the fingerprint region between 600–800 cm⁻¹ for both spectra, offering no primary diagnostic value for the oxidation state).

Quantitative Data Presentation

The following tables summarize the key vibrational modes used to objectively differentiate the two compounds.

Table 1: Key Vibrational Modes of 4,4-Dichlorobutan-1-ol

Functional Group	Vibrational Mode	Frequency Range (cm⁻¹)	Intensity & Shape	Diagnostic Value
O-H	Stretching	3200 - 3400	Strong, Broad	High (Indicates starting material)
C-H (sp³)	Stretching	2850 - 2950	Medium, Sharp	Low (Present in both)
C-O	Stretching	1040 - 1060	Strong, Sharp	Medium
C-Cl	Stretching	600 - 800	Strong, Sharp	Low (Present in both)

Table 2: Key Vibrational Modes of 4,4-Dichlorobutanal

Functional Group	Vibrational Mode	Frequency Range (cm⁻¹)	Intensity & Shape	Diagnostic Value
C-H (Aldehyde)	Stretching (Fermi Doublet)	~2720 and ~2820	Weak-Medium, Doublet	High (Confirms aldehyde)
C-H (sp³)	Stretching	2850 - 2950	Medium, Sharp	Low (Present in both)
C=O	Stretching	~1720 - 1730	Very Strong, Sharp	High (Confirms oxidation)
C-Cl	Stretching	600 - 800	Strong, Sharp	Low (Present in both)

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure scientific integrity and reproducibility, use the following Attenuated Total Reflectance (ATR) FTIR workflow. This protocol is designed as a self-validating system to prevent false positives caused by cross-contamination.

Step 1: System Readiness & Background Subtraction

• Clean the diamond or ZnSe ATR crystal with high-purity isopropanol and allow it to evaporate completely.

• Validation Check: Acquire a background spectrum (air). Inspect the single-beam profile to ensure atmospheric H₂O (~3600 cm⁻¹ and ~1600 cm⁻¹) and CO₂ (~2350 cm⁻¹) are the only major features. Mathematically subtract this from subsequent scans.

Step 2: Sample Application

• Apply 1–2 drops of the neat liquid sample (either the isolated compound or the reaction mixture) directly onto the ATR crystal. Ensure the active sensor area is completely covered to maximize the evanescent wave interaction.

Step 3: Data Acquisition

• Scan Range: 4000 to 400 cm⁻¹.

• Resolution: 4 cm⁻¹ (sufficient to resolve the Fermi doublet without introducing excessive noise).

• Co-added Scans: 32 scans to optimize the signal-to-noise ratio.

Step 4: Post-Acquisition Validation

• Wipe the crystal clean and wash with a volatile solvent (e.g., dichloromethane).

• Validation Check: Run a rapid preview scan of the cleaned crystal. The absence of residual C-Cl (600 cm⁻¹) or C=O (1730 cm⁻¹) signals validates that the crystal is ready for the next sample, ensuring zero carryover.

Analytical Workflow Visualization

The following diagram maps the logical decision tree an analyst must follow when monitoring the conversion of the alcohol to the aldehyde.

Diagnostic ATR-FTIR workflow for monitoring the oxidation of 4,4-dichlorobutan-1-ol.

References

• National Institute of Standards and Technology (NIST). "4-Chloro-1-butanol - NIST Chemistry WebBook" (Used as a primary structural analog for halogenated primary alcohol IR baseline data). Available at: [Link]

• NC State University Libraries / OpenStax. "19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry." Available at:[Link]

• Chemistry LibreTexts. "Combination Bands, Overtones and Fermi Resonances." Available at:[Link]

Safety & Regulatory Compliance

4,4-Dichlorobutan-1-ol proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories mishandling halogenated organic compounds, which inevitably leads to regulatory fines, inflated disposal costs, and severe safety risks. 4,4-Dichlorobutan-1-ol is a highly versatile building block in drug development, but its chlorinated aliphatic structure and flammable nature demand rigorous lifecycle and waste management.

This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of 4,4-dichlorobutan-1-ol, grounded in EPA regulations and chemical causality.

Section 1: Chemical Profile & Hazard Causality

To manage a chemical safely, we must first understand how its intrinsic properties dictate its behavior in the waste stream. 4,4-Dichlorobutan-1-ol is a halogenated alcohol; the presence of two chlorine atoms on the terminal carbon fundamentally alters its disposal requirements compared to standard, non-halogenated laboratory alcohols.

Table: 4,4-Dichlorobutan-1-ol Chemical & Hazard Profile

Property / Metric	Value / Classification	Causality / Operational Impact
CAS Number	159433-58-6[1]	Unique identifier required for hazardous waste manifesting.
Molecular Formula	C4H8Cl2O[2]	Chlorinated structure mandates specialized high-temperature incineration.
Molecular Weight	143.01 g/mol [2]	Relevant for stoichiometric calculations during spill neutralization.
GHS Hazard: H226	Flammable Liquid (Category 3)[1]	Flash point requires EPA D001 waste coding and grounded storage.
GHS Hazard: H315 & H319	Skin Irrit. 2 & Eye Irrit. 2A[1]	Mandates specific PPE (Nitrile/Neoprene gloves, splash goggles).
GHS Hazard: H336	STOT SE 3 (CNS Depression)[1]	All transfers and waste consolidation must occur in a certified fume hood.

Section 2: The Logic of Halogenated Waste Disposal

A common operational failure in laboratories is treating halogenated solvents like standard organic waste. Why can't 4,4-dichlorobutan-1-ol be disposed of with solvents like ethanol or acetone? The answer lies in combustion chemistry.

When non-halogenated solvents are incinerated, they primarily produce carbon dioxide and water vapor. However, incinerating chlorinated compounds like 4,4-dichlorobutan-1-ol produces hydrogen chloride (HCl) gas—a highly corrosive and toxic byproduct. Furthermore, incomplete combustion of chlorinated organics can generate highly toxic dioxins and furans.

To mitigate this, the EPA mandates that halogenated organic wastes be processed in specialized rotary kiln or liquid injection incinerators equipped with high-efficiency caustic scrubbers (e.g., sodium hydroxide sprays) to neutralize the HCl gas before atmospheric release[3].

Because these specialized facilities are expensive to operate, mixing even a small amount of 4,4-dichlorobutan-1-ol into a large carboy of non-halogenated waste forces the entire volume to be treated as halogenated waste. This simple segregation failure can needlessly increase your laboratory's hazardous waste management costs by up to 500%[4].

Section 3: Standard Operating Procedures (SOPs)

Protocol 1: Waste Segregation and Storage Workflow

This protocol ensures regulatory compliance and prevents container failure.

• Container Selection: Use only high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE/Teflon) waste containers. Causality: Halogenated organics can slowly degrade standard PET plastics, leading to structural failure and leaks over time.

• Strict Segregation: Designate a specific waste carboy explicitly labeled "Halogenated Organic Waste Only." Verify that no non-halogenated solvents (e.g., methanol, ethyl acetate) are added to this container.

• Regulatory Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Mark the primary hazards as "Flammable" and "Toxic." Assign the EPA characteristic waste code D001 (Ignitability) and note the presence of chlorinated organics.

• Storage Conditions: Store the waste container in a dedicated, grounded flammable safety cabinet. Keep it strictly isolated from strong oxidizers, bases, and reactive metals (e.g., sodium, potassium), which can violently react with the chlorinated aliphatic chain.

Protocol 2: Emergency Spill Response & Decontamination

In the event of a localized spill of 4,4-dichlorobutan-1-ol inside the laboratory, execute the following self-validating response:

• Evacuate and Isolate: Immediately clear personnel from the immediate area. Due to the H336 hazard (drowsiness/dizziness)[1], physically verify that the room's HVAC is functioning and open all adjacent fume hood sashes to maximize air exchange.

• PPE Donning: Responders must wear heavy-duty nitrile gloves (double-gloved), a chemical-resistant apron, and tight-fitting chemical splash goggles.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or commercial diatomaceous earth). Causality: Do not use combustible materials like sawdust or paper towels, as the liquid is flammable (H226) and can easily ignite.

• Absorption and Collection: Carefully sweep the absorbed mixture using non-sparking brass or plastic tools (to prevent ignition of vapors) and place the debris into a heavy-duty, sealable HDPE bucket.

• Decontamination: Wash the spill surface with a mild detergent and water. Collect the wash water as hazardous waste, as it now contains trace amounts of halogenated organics.

• Disposal Manifesting: Label the collected spill debris as "Hazardous Waste - Halogenated Solid Debris" for specialized rotary kiln incineration.

Section 4: Waste Segregation & Disposal Workflow

Workflow for the segregation and disposal of 4,4-dichlorobutan-1-ol waste streams.

References

• Title: 4,4-dichlorobutan-1-ol — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: 4,4-Dichlorobutan-1-ol | CAS#:159433-58-6 Source: Chemsrc URL: [Link]

• Title: Guidelines for Solvent Waste Recycling and Disposal Source: Hazardous Waste Experts URL: [Link]

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: Environmental Protection Agency (EPA) URL: [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 4,4-Dichlorobutan-1-ol

For researchers and professionals in drug development, the safe handling of specialized chemical reagents is paramount. This guide provides essential, in-depth technical information on the appropriate Personal Protective Equipment (PPE) and procedures for managing 4,4-Dichlorobutan-1-ol in a laboratory setting. Our commitment is to empower you with the knowledge to maintain a safe and compliant research environment.

Understanding the Hazard Profile of 4,4-Dichlorobutan-1-ol

4,4-Dichlorobutan-1-ol is a flammable liquid that can cause skin and eye irritation.[1] It is also classified as a substance with specific target organ toxicity following a single exposure.[1] A thorough understanding of its hazard profile is the foundation for a robust safety protocol.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4,4-Dichlorobutan-1-ol is classified as follows:

• Flammable liquids: Category 3 (H226)[1]

• Skin irritation: Category 2 (H315)[1]

• Eye irritation: Category 2A (H319)[1]

• Specific target organ toxicity — single exposure: Category 3 (H336)[1]

The signal word for this chemical is "Warning" .[1]

Property	Value	Source
CAS Number	159433-58-6	[1]
Molecular Formula	C4H8Cl2O	PubChemLite
GHS Pictograms	Flame, Exclamation Mark	[1]

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a scientifically-driven process to mitigate the specific risks posed by a chemical. For 4,4-Dichlorobutan-1-ol, the following PPE is mandatory:

• Eye and Face Protection: Due to its classification as a serious eye irritant, chemical splash goggles are essential.[2][3] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing, such as during bulk transfers or reactions under pressure.[3][4]

• Hand Protection: Chemical-resistant gloves are required to prevent skin contact. Given that certain solvents can penetrate common laboratory gloves, it is crucial to select gloves made from appropriate materials.[2] For chlorinated solvents, viton or polyvinyl alcohol (PVA) gloves are often recommended.[5][6] Always inspect gloves for any signs of degradation or perforation before use and dispose of them properly after handling the chemical.[7]

• Skin and Body Protection: A flame-resistant lab coat is necessary due to the flammability of 4,4-Dichlorobutan-1-ol.[2] When handling larger quantities or in situations with a higher risk of splashes, a chemical-resistant apron made of materials like neoprene or PVA should be worn over the lab coat.[5]

• Respiratory Protection: Work with 4,4-Dichlorobutan-1-ol should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.[4][8]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

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• 6. labour.gov.hk [labour.gov.hk]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]